N-(4-methoxyphenyl)quinolin-4-amine

Core Science & Biosynthesis

Technical Guide: 4-(4-Methoxyphenylamino)quinoline

The following technical guide details the physiochemical profile, synthesis, and biological applications of

-(4-methoxyphenyl)quinolin-4-amine , a critical scaffold in medicinal chemistry.

Primary Identifier:

-(4-methoxyphenyl)quinolin-4-amine Common Class: 4-Anilinoquinoline Scaffold CAS Registry Number: Note: The specific CAS for the unsubstituted parent is 5428-81-9 (generic for aminoquinolines) or unlisted in common commercial catalogs. The 7-chloro derivative (CAS 6059-31-0) is the primary pharmaceutical intermediate.

Part 1: Executive Summary & Physiochemical Profile

This molecule represents the core pharmacophore for a vast class of antimalarial and antineoplastic agents.[1] By substituting the 4-position of the quinoline ring with a para-anisidine moiety, the structure gains significant lipophilicity and electron-donating character, enhancing its ability to intercalate into DNA and inhibit kinase domains (e.g., EGFR).

Chemical Identity

Property	Specification
IUPAC Name	-(4-methoxyphenyl)quinolin-4-amine
Molecular Formula
Molecular Weight	250.30 g/mol
Appearance	Pale yellow to tan crystalline solid
Solubility	Soluble in DMSO, Methanol, Chloroform; sparingly soluble in water.
pKa (Predicted)	~8.4 (Quinoline nitrogen), ~4.5 (Aniline nitrogen)
LogP (Predicted)	3.8 – 4.2 (High membrane permeability)

Structural Significance

The molecule consists of two planar aromatic systems linked by a secondary amine.

• Quinoline Ring: Acts as the DNA intercalator and hydrophobic anchor.

• 4-Methoxy Group: Functions as a hydrogen bond acceptor and metabolic handle (susceptible to O-demethylation).

• Secondary Amine: Critical for hydrogen bonding with the "hinge region" of kinase enzymes or the heme iron in malaria parasites.

Part 2: Synthetic Routes & Process Chemistry[2]

The synthesis follows a classical Nucleophilic Aromatic Substitution (

) mechanism. While transition metal-catalyzed (Buchwald-Hartwig) routes exist, the acid-catalyzed displacement of 4-chloroquinoline is preferred for scalability and atom economy.

Reaction Mechanism (The "Why")

The reaction relies on the protonation of the quinoline nitrogen. This protonation pulls electron density away from the C4 position, making it highly electrophilic and susceptible to attack by the weak nucleophile (p-anisidine).

Figure 1: Acid-catalyzed nucleophilic aromatic substitution mechanism.

Detailed Experimental Protocol

Objective: Synthesis of

-(4-methoxyphenyl)quinolin-4-amine on a 10 mmol scale.

Reagents:

• 4-Chloroquinoline (1.64 g, 10 mmol)

• 4-Methoxyaniline (p-Anisidine) (1.23 g, 10 mmol)

• Ethanol (20 mL) or Isopropanol (preferred for higher boiling point)

• Concentrated HCl (0.5 mL) or catalytic p-toluenesulfonic acid.

Step-by-Step Methodology:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4-chloroquinoline and 4-methoxyaniline in 20 mL of ethanol.

• Acid Activation: Add concentrated HCl dropwise. Critical Insight: The solution will turn yellow/orange, indicating the formation of the quinolinium salt.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (System: Hexane/Ethyl Acetate 1:1). The starting material (4-chloroquinoline) spot ( ) should disappear, replaced by a lower fluorescent spot.

• Precipitation: Cool the reaction mixture to room temperature. The hydrochloride salt of the product may precipitate as a yellow solid.

• Isolation (Free Base):

  • Pour the reaction mixture into 50 mL of ice-cold water.

  • Basify with 10% NaOH solution until pH

    10. The yellow precipitate (free base) will form.

  • Stir for 30 minutes to ensure complete deprotonation.

• Purification:

  • Filter the solid under vacuum.

  • Wash with cold water (

    mL) to remove excess base and salts.

  • Recrystallize from Ethanol/Water (9:1) if necessary.

Yield: Typical yields range from 75% to 85%.

Part 3: Analytical Validation (Self-Validating System)

To ensure the protocol worked, compare your data against these standard spectral characteristics.

Technique	Expected Signal	Interpretation
NMR (DMSO- )	3.80 (s, 3H)	Methoxy Group: Confirms incorporation of anisidine.
6.60 (d, 1H)	Quinoline H-3: Characteristic doublet for 4-substituted quinoline.
8.45 (d, 1H)	Quinoline H-2: Deshielded proton adjacent to nitrogen.
9.00 (s, 1H)	NH Amine: Broad singlet, disappears with shake.
Mass Spectrometry (ESI)		Confirms molecular weight (250.30 + 1).

Part 4: Biological Applications & SAR[3]

The biological activity of this molecule is dictated by its ability to mimic ATP (in kinases) or bind heme (in parasites).

Structure-Activity Relationship (SAR) Workflow

The methoxy group is a "tunable" handle. In drug development, this position is often modified to alter solubility or metabolic stability.

Figure 2: Structure-Activity Relationship (SAR) logic for the anilinoquinoline scaffold.

Key Biological Targets

• Malaria (Plasmodium falciparum): The molecule functions similarly to Chloroquine.[2] It enters the parasite's acidic food vacuole, becomes protonated (trapped), and binds to hematin, preventing its detoxification into hemozoin.

• Oncology (EGFR Inhibitors): The 4-anilinoquinoline core is isosteric with ATP. It binds to the ATP-binding pocket of Tyrosine Kinases (like EGFR), preventing signal transduction in cancer cells.

References

• Solomon, V. R., & Lee, H. (2011). Quinoline as a privileged scaffold in cancer drug discovery.[2][3] Current Medicinal Chemistry, 18(10), 1488-1508. Link

• Kaur, K., et al. (2010). Quinoline derivatives: An important class of antimalarials.[1][2][3] European Journal of Medicinal Chemistry, 45(8), 3245-3264. Link

• Egan, T. J. (2008). Recent advances in understanding the mechanism of action of quinoline antimalarials. Expert Opinion on Drug Discovery, 3(6), 691-699. Link

• PubChem Compound Summary. (2024). 7-Chloro-N-(4-methoxyphenyl)quinolin-4-amine (Derivative Reference). National Center for Biotechnology Information. Link

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The 4-Aminoquinoline Scaffold: A Privileged Structure in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Legacy of a Versatile Scaffold

The 4-aminoquinoline scaffold is a cornerstone of medicinal chemistry, a "privileged structure" whose simple bicyclic aromatic core has given rise to a remarkable breadth of biologically active compounds.[1][2] Historically rooted in the structure of the natural antimalarial quinine, the synthetic 4-aminoquinoline framework, exemplified by chloroquine, marked a revolutionary step in the fight against malaria.[3][4] Its low toxicity, high tolerability, and rapid absorption established it as a frontline treatment for decades.[5] Beyond its profound impact on infectious diseases, the scaffold's unique physicochemical properties have enabled its exploration and application across a wide spectrum of therapeutic areas, including oncology, immunology, and neurology.[1][6]

This guide provides a detailed exploration of the diverse biological activities of the 4-aminoquinoline scaffold. It delves into the molecular mechanisms of action, examines critical structure-activity relationships (SAR), and presents standardized experimental protocols for evaluating compound efficacy. The objective is to equip researchers and drug development professionals with a comprehensive understanding of this versatile scaffold, fostering innovation in the design of next-generation therapeutics.

Part 1: Antimalarial Activity - The Foundational Triumph

The quintessential biological activity of 4-aminoquinolines is their potent effect against the erythrocytic stages of the Plasmodium parasite, the causative agent of malaria.[7][8]

Core Mechanism of Action: Disruption of Heme Detoxification

The parasite's survival within human red blood cells hinges on its ability to digest host hemoglobin as a source of amino acids.[3] This process, occurring within an acidic organelle called the digestive vacuole (DV), releases large quantities of toxic free heme (ferriprotoporphyrin IX).[7][9] To protect itself, the parasite polymerizes this toxic heme into inert, crystalline hemozoin, a process vital for its survival.[4][9]

The antimalarial action of 4-aminoquinolines is a masterful exploitation of this pathway:

• Ion Trapping: As weak bases, 4-aminoquinoline drugs readily cross biological membranes and accumulate to high concentrations within the acidic environment (pH ~5.0-5.4) of the parasite's DV.[9][10][11]

• Heme Complexation: Once inside the DV, the protonated 4-aminoquinoline molecule binds with high affinity to heme, forming a stable complex through π-π stacking interactions.[4][10][12]

• Inhibition of Hemozoin Formation: This drug-heme complex physically obstructs the heme polymerization process, preventing the formation of hemozoin crystals.[10][13]

• Induction of Parasite Toxicity: The resulting buildup of free heme and the drug-heme complex generates significant oxidative stress and destabilizes parasite membranes, ultimately leading to lysis and death of the parasite.[4][9][10]

Caption: Inhibition of autophagy by 4-aminoquinolines in cancer cells.

Other Anticancer Mechanisms

Beyond autophagy inhibition, 4-aminoquinoline derivatives have been developed to target other key cancer pathways:

• Kinase Inhibition: Several derivatives are potent inhibitors of tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR), which is often overexpressed in cancers. [14][15]Others have been designed to inhibit Receptor-Interacting Protein Kinase 2 (RIPK2) and Akt, which are involved in inflammation and cell survival signaling. [16][17][18]* Apoptosis Induction: Certain analogs can trigger programmed cell death (apoptosis) in tumor cells by inducing endoplasmic reticulum (ER) stress. [19][20]

Anticancer Activity of Representative 4-Aminoquinolines

The following table summarizes the cytotoxic activity of newly synthesized 4-aminoquinoline derivatives against human breast cancer cell lines, demonstrating the potential for potent anticancer effects. [21]

Compound	7-Position Substituent	Target Cell Line	GI50 (μM)
Chloroquine (CQ)	-Cl	MDA-MB-468	24.36
Chloroquine (CQ)	-Cl	MCF-7	20.72
Compound 5	-Cl	MDA-MB-468	8.73
Compound 6	-F	MDA-MB-468	11.47
Compound 7	-CF3	MDA-MB-468	12.85
Compound 8	-OCH3	MCF-7	12.90

| Compound 10 (Bisquinoline) | -Cl | MDA-MB-468 | 7.35 |

Data sourced from Ghorab et al., 2010. [21]GI50 is the concentration required to inhibit cell growth by 50%.

Part 3: Immunomodulatory and Anti-inflammatory Activity

The same lysosomotropic properties that drive the anticancer effects of 4-aminoquinolines also underpin their significant immunomodulatory and anti-inflammatory activities. [22]This has led to the widespread use of drugs like hydroxychloroquine in the treatment of autoimmune diseases such as systemic lupus erythematosus (SLE) and rheumatoid arthritis. [22][23]

Core Mechanism of Action: Attenuation of Immune Activation

• Inhibition of Antigen Presentation: By accumulating in the lysosomes of antigen-presenting cells (APCs) and raising the pH, 4-aminoquinolines impair the processing of antigens and their loading onto Major Histocompatibility Complex (MHC) class II molecules. [24]This dampens the activation of T-cells, a key step in the autoimmune response.

• Inhibition of Toll-Like Receptors (TLRs): 4-aminoquinolines are potent inhibitors of endosomal TLRs, particularly TLR7 and TLR9. [25][26]These receptors recognize nucleic acids and, when activated, trigger inflammatory cascades. By blocking TLR signaling, 4-aminoquinolines reduce the production of key pro-inflammatory cytokines, including type I interferons, TNF-α, IL-1, and IL-6. [24][25][26]

Caption: Inhibition of TLR9 signaling by 4-aminoquinolines.

Part 4: Other Emerging Biological Activities

The chemical tractability of the 4-aminoquinoline scaffold continues to facilitate its application in diverse therapeutic areas.

• Antiviral Activity: The ability of 4-aminoquinolines to increase the pH of endosomes can interfere with the entry and replication of pH-dependent viruses, a mechanism that has been explored for infections like SARS-CoV and filoviruses. [21][26]* Neurodegenerative Diseases: Derivatives are being investigated for multiple neurodegenerative disorders. Some compounds can modulate the metabolism of the TDP-43 protein, which is implicated in ALS. [27]Others act as potent cholinesterase inhibitors for Alzheimer's disease therapy or as agonists of the Nurr1 receptor to protect dopamine neurons in models of Parkinson's disease. [28][29]* Antileishmanial Activity: The scaffold has shown significant promise against various Leishmania species, the parasites responsible for leishmaniasis. [1][2]The mechanism is thought to be similar to its antimalarial action, involving accumulation in the parasite's acidic organelles. [1]

Part 5: Key Experimental Protocols

Validating the biological activity of novel 4-aminoquinoline derivatives requires robust and reproducible experimental workflows.

Protocol 1: In Vitro Antimalarial Activity Assay (SYBR Green I-Based)

This protocol assesses the ability of a compound to inhibit the growth of P. falciparum in an in vitro culture.

Caption: Workflow for in vitro antimalarial activity screening.

Step-by-Step Methodology:

• Culture Preparation: Synchronize P. falciparum cultures (e.g., 3D7 or W2 strain) to the ring stage using sorbitol treatment. Adjust the culture to 1% parasitemia and 2% hematocrit in complete RPMI 1640 medium.

• Plating: Dispense 100 µL of the parasite culture into each well of a 96-well black, clear-bottom microplate.

• Compound Addition: Prepare serial dilutions of the test compounds in media. Add 100 µL of the diluted compounds to the wells. Include wells for positive (e.g., chloroquine) and negative (vehicle control) controls.

• Incubation: Incubate the plate for 72 hours in a modular incubation chamber gassed with 5% CO₂, 5% O₂, and 90% N₂ at 37°C.

• Lysis: After incubation, seal the plate and freeze at -80°C for at least 2 hours to lyse the cells.

• SYBR Green Addition: Thaw the plate. Prepare a lysis buffer containing 20 mM Tris-HCl, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 2X SYBR Green I dye. Add 100 µL of this buffer to each well.

• Final Incubation: Resuspend the plate contents by shaking and incubate for 1 hour in the dark at room temperature.

• Fluorescence Reading: Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~530 nm.

• Data Analysis: Subtract the background fluorescence of non-parasitized red blood cells. Plot the fluorescence intensity against the log of the drug concentration and determine the 50% inhibitory concentration (IC50) using a non-linear regression model (e.g., sigmoidal dose-response).

Protocol 2: In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability following treatment with a test compound.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 or MDA-MB-468) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Allow cells to adhere overnight.

• Compound Treatment: Add 100 µL of medium containing serial dilutions of the 4-aminoquinoline compounds to the wells. Include vehicle-only controls.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Gently shake the plate to ensure complete dissolution and measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the GI50 (concentration for 50% growth inhibition) by plotting viability against the log of drug concentration.

Part 6: Synthesis and Concluding Remarks

Fundamental Synthesis

The most prevalent and versatile method for synthesizing 4-aminoquinoline derivatives is through a nucleophilic aromatic substitution (SNAr) reaction. This typically involves reacting a 4-chloroquinoline core, often with a 7-position substituent like chlorine (i.e., 4,7-dichloroquinoline), with a selected primary or secondary amine that will form the side chain. [12][21][30][31]This straightforward approach allows for the modular construction of large libraries of analogs for SAR studies. [32]

Conclusion: A Scaffold of Enduring Potential

The 4-aminoquinoline scaffold represents a triumph of medicinal chemistry. From its origins as a life-saving antimalarial to its current role as an immunomodulator and a promising platform for anticancer and neurotherapeutic agents, its versatility is undeniable. While toxicity, particularly retinopathy with long-term use and metabolite-driven hepatotoxicity for certain analogs, remains a critical consideration in drug design, the scaffold's unique ability to target acidic organelles provides a powerful and exploitable biological mechanism. [22][26][30]A deep understanding of its mechanisms of action and structure-activity relationships will continue to empower scientists to rationally design novel 4-aminoquinoline derivatives, ensuring its legacy as a privileged and impactful structure in the future of medicine.

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A Technical Guide to N-aryl-quinolin-4-amines: Synthesis, Biological Activity, and Therapeutic Potential

Abstract

The quinoline scaffold represents a cornerstone in medicinal chemistry, with its derivatives demonstrating a vast spectrum of pharmacological activities.[1][2] Among these, N-aryl-quinolin-4-amines have emerged as a particularly promising class of compounds, exhibiting potent antimalarial, anticancer, antiviral, and anti-inflammatory properties.[1][3] This in-depth technical guide provides a comprehensive overview of the synthesis, physicochemical properties, diverse biological activities, and structure-activity relationships of N-aryl-quinolin-4-amines. We will delve into the mechanistic underpinnings of their therapeutic effects and provide detailed experimental protocols for their evaluation, offering valuable insights for researchers, scientists, and professionals in the field of drug development.

Introduction: The Quinoline Core - A Privileged Scaffold in Drug Discovery

Quinoline, a heterocyclic aromatic compound composed of a fused benzene and pyridine ring, was first isolated from coal tar in 1834.[3] Its derivatives are found in numerous natural products, particularly alkaloids, and have been a fertile ground for the synthesis of therapeutic agents for over a century.[3][4][5] The N-aryl-quinolin-4-amine framework, in particular, has garnered significant attention due to its structural resemblance to potent drugs and its capacity for diverse chemical modifications. This structural versatility allows for the fine-tuning of physicochemical and pharmacological properties, making it an attractive scaffold for the design of novel therapeutics targeting a wide array of diseases.[2][6]

Synthesis of N-aryl-quinolin-4-amines: Strategies and Mechanistic Considerations

The synthesis of N-aryl-quinolin-4-amines typically involves the construction of the quinoline core followed by the introduction of the N-aryl-amino moiety at the C4 position. Several synthetic strategies have been developed, with the choice of method often depending on the desired substitution pattern and the availability of starting materials.

A common and versatile approach involves the reaction of a 4-chloroquinoline derivative with an appropriate arylamine.[7] This nucleophilic aromatic substitution reaction is often facilitated by a base and can be performed under conventional heating or microwave irradiation to shorten reaction times.[8][9] The 4-chloroquinoline precursors can be synthesized through various methods, including the cyclization of β-anilinoacrylates or the Vilsmeier-Haack reaction on anilides.

More recent advancements in synthetic methodology include palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, which allows for the formation of the C-N bond under milder conditions and with a broader substrate scope.[10]

General Synthetic Workflow

The following diagram illustrates a general and widely used synthetic route to N-aryl-quinolin-4-amines, starting from a substituted aniline.

Caption: Generalized synthetic pathway for N-aryl-quinolin-4-amines.

Physicochemical Properties and Their Influence on Biological Activity

The physicochemical properties of N-aryl-quinolin-4-amines, such as lipophilicity (cLogP), solubility, and pKa, are critical determinants of their pharmacokinetic and pharmacodynamic profiles.[11] The aromatic nature of the quinoline ring system contributes to its planarity, facilitating π-π stacking interactions with biological targets like DNA or aromatic residues in enzyme active sites.[4]

The nitrogen atom in the quinoline ring is weakly basic, and the exocyclic amino group at the C4 position can also be protonated.[12] The basicity of these nitrogens is crucial for the accumulation of these compounds in acidic organelles, such as the digestive vacuole of the malaria parasite, which is a key aspect of their antimalarial mechanism of action.[12] Substituents on both the quinoline and the N-aryl rings can significantly modulate these properties, thereby influencing absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

Biological Activities and Therapeutic Applications

N-aryl-quinolin-4-amines exhibit a remarkable range of biological activities, with extensive research focused on their potential as antimalarial and anticancer agents.[3][6]

Antimalarial Activity

The 4-aminoquinoline scaffold is the backbone of several well-known antimalarial drugs, including chloroquine and amodiaquine.[3][12] N-aryl-quinolin-4-amines are being extensively investigated as potential agents to combat drug-resistant strains of Plasmodium falciparum, the deadliest species of malaria parasite.[13][14][15]

Mechanism of Action: During its intraerythrocytic stage, the malaria parasite digests host hemoglobin in its acidic digestive vacuole, releasing large quantities of toxic free heme.[12][16] The parasite detoxifies this heme by polymerizing it into an inert crystalline pigment called hemozoin. 4-aminoquinolines are weak bases that accumulate in the acidic digestive vacuole.[12] They are believed to inhibit hemozoin formation by forming a complex with heme, preventing its polymerization.[13][16] This leads to the buildup of toxic free heme, which damages parasite membranes and leads to its death.[16]

Caption: Multifaceted anticancer mechanisms of N-aryl-quinolin-4-amines.

Other Therapeutic Applications

Beyond their roles in malaria and cancer, N-aryl-quinolin-4-amines have shown promise in other therapeutic areas:

• Anti-HIV Activity: Certain 2-(aryl or heteroaryl)quinolin-4-amines have demonstrated in vitro activity against HIV-1. [17][18]* Anti-Inflammatory Activity: The quinoline scaffold is present in some anti-inflammatory agents, and derivatives of N-aryl-quinolin-4-amines are being explored for this purpose. [3]* Antibacterial and Antifungal Activities: Various quinoline derivatives have been reported to possess antibacterial and antifungal properties. [2][3][19]* Antiviral Activity: The N-aryl-quinolin-4-amine scaffold has been investigated for its potential against other viruses, such as the influenza virus. [20]

Structure-Activity Relationships (SAR)

The biological activity of N-aryl-quinolin-4-amines is highly dependent on the nature and position of substituents on both the quinoline and the N-aryl rings. Understanding these structure-activity relationships (SAR) is crucial for the rational design of more potent and selective drug candidates. [21][17][22] Key SAR Insights:

Position of Substitution	Effect on Biological Activity
Quinoline Ring
C2-Aryl/Heteroaryl	Can confer anti-HIV activity. [17]
C7-Chloro/Trifluoromethyl	Often enhances antimalarial activity. [20]
C7-Alkoxy	May be beneficial for antiproliferative activity. [21]
N-aryl Ring
Electron-withdrawing groups	Can modulate antiplasmodial activity. [13]
Substituent position (ortho, meta, para)	Significantly impacts activity; for example, a methoxy group at the ortho or para position can decrease antiviral activity. [23]
Amino Side Chain (at C4)
Length and nature of the chain	Crucial for activity; for instance, a two-carbon chain appears optimal for some anticancer derivatives. [21]

Experimental Protocols for Evaluation

Rigorous in vitro and in vivo testing is essential to characterize the biological activity and safety profile of novel N-aryl-quinolin-4-amine derivatives.

In Vitro Antimalarial Activity Assay (SYBR Green I-Based)

This is a widely used method to determine the 50% inhibitory concentration (IC50) of a compound against P. falciparum. [24] Step-by-Step Methodology:

• Parasite Culture: Maintain asynchronous cultures of P. falciparum (e.g., 3D7 or K1 strains) in human O+ erythrocytes at 2-5% hematocrit in RPMI 1640 medium supplemented with human serum or Albumax II. Incubate at 37°C in a gas mixture of 5% CO2, 5% O2, and 90% N2. [24]2. Assay Setup: In a 96-well plate, add the test compounds at various concentrations (typically via serial dilution) to a parasite culture with 1% parasitemia and 2% hematocrit. Include drug-free and positive controls. [24]3. Incubation: Incubate the plates for 72 hours under the same conditions as the parasite culture.

• Lysis and Staining: Lyse the red blood cells and stain the parasite DNA by adding a lysis buffer containing the fluorescent dye SYBR Green I.

• Fluorescence Reading: Measure the fluorescence intensity using a microplate reader. The intensity is proportional to the amount of parasite DNA, indicating parasite growth.

• Data Analysis: Calculate the IC50 values by plotting the percentage of parasite growth inhibition against the drug concentration.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure the cytotoxicity of potential anticancer drugs. [25][26] Step-by-Step Methodology:

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7, HCT-116) in a 96-well plate and allow them to adhere overnight. [25]2. Compound Treatment: Treat the cells with various concentrations of the N-aryl-quinolin-4-amine compounds for a specified period (e.g., 48 or 72 hours). [25]3. MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability compared to the untreated control.

Caption: Workflow for the evaluation of N-aryl-quinolin-4-amines.

In Vivo Efficacy Studies

Promising compounds identified from in vitro screening should be further evaluated in animal models to assess their efficacy, pharmacokinetics, and toxicity. [27] General Considerations:

• Animal Model Selection: The choice of animal model is critical and depends on the therapeutic indication. For antimalarial studies, rodent models infected with Plasmodium berghei are commonly used. [27]For anticancer studies, xenograft models where human tumor cells are implanted into immunocompromised mice are standard. [27]* Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals, with protocols approved by an ethics committee. [27]* Route of Administration: The route of administration should align with the intended clinical application (e.g., oral, intravenous). [27]

Conclusion and Future Perspectives

N-aryl-quinolin-4-amines represent a versatile and highly valuable scaffold in medicinal chemistry. Their broad spectrum of biological activities, particularly against malaria and cancer, underscores their therapeutic potential. The continuous development of novel synthetic methodologies and a deeper understanding of their mechanisms of action and structure-activity relationships will undoubtedly pave the way for the discovery of new and effective drugs based on this privileged chemical framework. Future research should focus on optimizing the lead compounds to enhance their efficacy, selectivity, and pharmacokinetic properties while minimizing toxicity, with the ultimate goal of translating these promising molecules into clinical candidates.

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Technical Guide: 4-Methoxy-Substituted Aminoquinoline Research

The following technical guide details the research, synthesis, and biological profiling of 4-methoxy-substituted aminoquinolines . This analysis distinguishes between the two primary chemical interpretations: 8-amino-4-methoxyquinolines (structural analogues of Primaquine with a transposed methoxy group) and 4-aminoquinolines with methoxy substitutions (analogues of Chloroquine).

Version: 1.0 | Focus: Medicinal Chemistry, Synthesis, & Pharmacology

Part 1: Executive Technical Analysis

The "4-methoxy-substituted aminoquinoline" scaffold represents a niche but critical area of exploration in heterocyclic medicinal chemistry. While classic antimalarials utilize a 4-amino motif (Chloroquine) or a 6-methoxy-8-amino motif (Primaquine), the introduction of a methoxy group specifically at the C4 position (in 8-aminoquinolines) or as a substituent on the 4-aminoquinoline core alters the physicochemical profile significantly.

The Structural Paradox

Placing a methoxy group at C4 creates a unique electronic environment. Unlike the C6-methoxy group in Primaquine, which primarily blocks metabolic hydroxylation, a C4-methoxy group interacts directly with the pyridine ring's nitrogen, influencing the pKa and, consequently, the drug's accumulation in the acidic food vacuole of the malaria parasite.

Key Research Drivers:

• Metabolic Blocking: Preventing oxidative metabolism at C4 (a common liability for quinolines).

• Tautomeric Locking: 4-methoxyquinolines are fixed in the enol ether form, preventing tautomerization to the 4-quinolone (4-oxo) species, which often lack antimalarial efficacy.

• Kinase Selectivity: Recent data suggests 4-methoxy-substituted aminoquinolines possess high affinity for RIPK2 (Receptor-Interacting Protein Kinase 2), expanding their utility beyond infectious disease into auto-inflammatory indications.

Part 2: Chemical Synthesis & Methodology[1][2][3][4][5]

Synthesis of 8-Amino-4-Methoxyquinoline

This scaffold is synthetically challenging due to the competing reactivity of the C4 position for nucleophilic attack. The following protocol utilizes a specific S_NAr strategy.

Protocol: S_NAr Synthesis Route

Objective: Synthesis of 8-amino-4-methoxyquinoline from 8-nitro-4-chloroquinoline.

Reagents:

• Starting Material: 4-chloro-8-nitroquinoline

• Nucleophile: Sodium Methoxide (NaOMe) in Methanol (MeOH)

• Reducing Agent: Stannous Chloride (SnCl2) or H2/Pd-C

Step-by-Step Workflow:

• Methoxylation:

  • Dissolve 4-chloro-8-nitroquinoline in anhydrous MeOH.

  • Add 1.2 equivalents of NaOMe dropwise at 0°C to prevent side reactions.

  • Reflux for 4 hours. Monitor TLC for disappearance of the chloro-starting material.

  • Mechanistic Note: The nitro group at C8 activates the C4-chlorine towards nucleophilic aromatic substitution (S_NAr) by withdrawing electron density from the ring.

• Workup:

  • Quench with ice water. Precipitate the yellow solid (4-methoxy-8-nitroquinoline).

  • Recrystallize from ethanol.[1]

• Reduction:

  • Suspend the nitro intermediate in ethanol/HCl.

  • Add SnCl2 (3 eq) and reflux for 2 hours.

  • Neutralize with NaOH to liberate the free base.

  • Extract with DCM to yield 8-amino-4-methoxyquinoline .

Visualization: Synthetic Pathway

The following diagram illustrates the divergent pathways for synthesizing 4-methoxy vs. 4-amino derivatives.

Figure 1: Divergent synthesis of 4-methoxy vs. 4-amino substituted quinolines. Route A yields the target 4-methoxy scaffold.

Part 3: Biological Profiling & SAR

Structure-Activity Relationship (SAR)

The 4-methoxy substituent imparts distinct properties compared to the 4-amino or 4-alkyl groups.

Feature	4-Methoxy Substituent	4-Amino Substituent (Standard)	Impact on Drug Design
Lipophilicity (LogP)	Moderate Increase	Low (Polar)	Enhances membrane permeability; alters volume of distribution.
pKa (Ring N)	~6.5 - 7.0	~8.0 - 8.5	4-OMe is less basic. Reduces accumulation in the parasite food vacuole (pH 5.0).
H-Bonding	Acceptor Only	Donor & Acceptor	Alters binding mode to Heme (Malaria) or Kinase Hinge (Cancer).
Metabolic Stability	Labile (O-demethylation)	Stable	4-OMe can act as a prodrug for 4-quinolone (inactive).

Mechanism of Action: Dual Targeting

Research indicates that 4-methoxy-substituted aminoquinolines operate via two distinct mechanisms depending on the biological context.

• Antimalarial (Heme Detoxification):

  • Like Chloroquine, these compounds bind to hematin. However, the 4-methoxy group reduces the basicity of the quinoline nitrogen. This requires higher external concentrations to achieve the same vacuolar accumulation ratio, often necessitating a highly lipophilic side chain at the 8-position to compensate.

• Kinase Inhibition (RIPK2):

  • In oncology and inflammation, 4-aminoquinolines with methoxy substitutions (specifically trimethoxy variants) have shown nanomolar affinity for RIPK2 . The methoxy groups form specific hydrophobic contacts within the ATP-binding pocket that the naked phenyl ring cannot achieve [Source 1.7].

Visualization: Mechanism of Action

Figure 2: Dual mechanism of action. The 4-methoxy group modulates pKa for vacuolar accumulation (Left) and provides steric fit for kinase inhibition (Right).

Part 4: Critical Experimental Protocols

In Vitro Hemolysis Assay (G6PD Liability Screen)

A critical safety step for any aminoquinoline research is assessing hemolytic potential, particularly for 8-aminoquinolines (Primaquine class), which cause hemolysis in G6PD-deficient patients.

Protocol:

• Preparation: Collect G6PD-deficient human erythrocytes (or murine model equivalents). Wash 3x with PBS.

• Incubation: Prepare a 2% hematocrit suspension. Add the 4-methoxy-aminoquinoline test compound at concentrations ranging from 1 µM to 100 µM.

• Control: Use Primaquine (positive control) and Chloroquine (negative control).

• Measurement: Incubate for 24 hours at 37°C. Centrifuge and measure the absorbance of the supernatant at 540 nm (hemoglobin release).

• Validation Criterion: A safe candidate must show <5% hemolysis at therapeutic concentrations (typically <10 µM).

Metabolic Stability (Microsomal Stability)

The 4-methoxy group is susceptible to O-demethylation by CYP450 enzymes.

Protocol:

• Incubate compound (1 µM) with human liver microsomes (0.5 mg/mL) and NADPH.

• Sample at 0, 15, 30, and 60 minutes.

• Analyze via LC-MS/MS.

• Target: Monitor for the appearance of the 4-quinolone (M-14) metabolite. High conversion indicates poor metabolic stability, requiring steric protection (e.g., deuterated methoxy or adjacent substitution).

References

• Synthesis of Some 8-Aminoquinolines. (1946). Journal of the American Chemical Society.

• Design, synthesis and biological evaluation of 4-aminoquinoline derivatives as receptor-interacting protein kinase 2 (RIPK2) inhibitors. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry.

• Discovery, Synthesis, and Optimization of Antimalarial 4(1H)-Quinolone-3-Diarylethers. (2012). Journal of Medicinal Chemistry.

• Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. (2010). European Journal of Medicinal Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to N-(4-methoxyphenyl)quinolin-4-amine: Synthesis, Characterization, and Potential Applications

This technical guide provides a comprehensive overview of N-(4-methoxyphenyl)quinolin-4-amine, a substituted quinoline derivative of significant interest in medicinal chemistry and drug discovery. This document will detail its chemical identity, outline a robust synthetic pathway, describe methods for its purification and characterization, and explore its potential therapeutic applications based on the well-established biological activity of the 4-anilinoquinoline scaffold.

Introduction: The Significance of the 4-Anilinoquinoline Scaffold

The quinoline ring system is a foundational heterocyclic motif in numerous biologically active compounds, both natural and synthetic.[1][2] Of particular importance is the 4-anilinoquinoline core, which is a recognized pharmacophore in a variety of therapeutic agents, most notably in the field of oncology.[1][3] The substitution at the 4-position with an aniline moiety has been shown to be crucial for the interaction of these molecules with various biological targets, including protein kinases.[1] N-(4-methoxyphenyl)quinolin-4-amine, featuring a methoxy-substituted aniline ring, represents a specific analogue within this important class of compounds, meriting detailed investigation into its synthesis and properties.

Chemical Identity and Physicochemical Properties

A clear definition of the molecule's structure and its fundamental properties is essential for any scientific investigation.

Chemical Structure and SMILES Notation

The structure of N-(4-methoxyphenyl)quinolin-4-amine consists of a quinoline ring substituted at the 4-position with an amino group, which is further substituted with a 4-methoxyphenyl group.

Canonical SMILES String: COc1ccc(Nc2ccnc3ccccc23)cc1

This SMILES (Simplified Molecular-Input Line-Entry System) notation provides a unique and machine-readable representation of the molecule's two-dimensional structure.

Physicochemical Data (Predicted)

Property	Predicted Value
Molecular Formula	C₁₆H₁₄N₂O
Molecular Weight	250.29 g/mol
XLogP3	3.8
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	2

These values are computationally generated and should be confirmed experimentally.

Synthesis of N-(4-methoxyphenyl)quinolin-4-amine

The most direct and widely employed method for the synthesis of 4-anilinoquinolines is the nucleophilic aromatic substitution (SNAr) reaction between a 4-chloroquinoline and the corresponding aniline.[4][5] This approach is highly efficient and tolerates a wide range of functional groups on both coupling partners.

Proposed Synthetic Pathway

The synthesis of N-(4-methoxyphenyl)quinolin-4-amine can be achieved by the reaction of 4-chloroquinoline with 4-methoxyaniline.

Caption: Proposed synthesis of N-(4-methoxyphenyl)quinolin-4-amine.

Detailed Experimental Protocol

This protocol is based on established procedures for the synthesis of analogous 4-anilinoquinolines.[6][7]

Materials:

• 4-Chloroquinoline

• 4-Methoxyaniline

• Anhydrous isopropanol (or another suitable high-boiling solvent like N-methyl-2-pyrrolidone)

• A suitable base (e.g., potassium carbonate or triethylamine)

• Hydrochloric acid (for salt formation and purification, optional)

• Standard laboratory glassware and reflux apparatus

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-chloroquinoline (1.0 eq) and 4-methoxyaniline (1.1 eq).

• Add anhydrous isopropanol to dissolve the reactants.

• Add the base (e.g., potassium carbonate, 1.5 eq) to the reaction mixture. The base acts as a scavenger for the hydrochloric acid generated during the reaction.

• Heat the reaction mixture to reflux and maintain for several hours (typically 4-24 hours). The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• If a precipitate has formed, it can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure.

• The crude product is then subjected to purification.

Purification of the Final Compound

Purification is critical to obtaining a sample of high purity for subsequent analysis and biological evaluation.

Method 1: Recrystallization

• The crude product can be recrystallized from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes. The choice of solvent will depend on the solubility of the product and impurities.

Method 2: Column Chromatography

• For more challenging purifications, silica gel column chromatography can be employed. A gradient of ethyl acetate in hexanes is a common eluent system for this class of compounds.

Method 3: Acid-Base Extraction

• Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl) to protonate the product and extract it into the aqueous phase, leaving non-basic impurities in the organic layer.

• Separate the aqueous layer and basify it with a dilute base (e.g., 1M NaOH) to precipitate the purified free base.

• Extract the product back into an organic solvent, dry the organic layer over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

Analytical Characterization

Confirmation of the structure and purity of the synthesized N-(4-methoxyphenyl)quinolin-4-amine is paramount. A combination of spectroscopic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. Based on data from analogous 4-anilinoquinoline derivatives, the following spectral features are expected.[2][8][9]

1H NMR:

• Aromatic protons of the quinoline ring will appear as a series of doublets and multiplets in the range of δ 7.0-9.0 ppm.

• The protons of the 4-methoxyphenyl group will appear as two doublets in the aromatic region, characteristic of a 1,4-disubstituted benzene ring.

• The methoxy group will present as a sharp singlet at approximately δ 3.8-4.0 ppm.

• The N-H proton will appear as a broad singlet, the chemical shift of which can be concentration and solvent dependent.

13C NMR:

• The carbon atoms of the quinoline and methoxyphenyl rings will give a series of signals in the aromatic region (δ 100-160 ppm).

• The methoxy carbon will appear as a distinct signal around δ 55 ppm.

Mass Spectrometry (MS)

Mass spectrometry will be used to confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) is particularly useful for confirming the elemental composition. The expected [M+H]+ ion would be at m/z 251.1179.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the key functional groups present in the molecule. Expected characteristic absorption bands include:

• N-H stretching vibration around 3300-3400 cm-1.

• C-H stretching vibrations of the aromatic rings around 3000-3100 cm-1.

• C=C and C=N stretching vibrations of the aromatic systems in the region of 1500-1650 cm-1.

• C-O stretching of the methoxy group around 1250 cm-1.

Potential Applications and Biological Significance

The 4-anilinoquinoline scaffold is a "privileged structure" in medicinal chemistry, meaning it is capable of binding to multiple biological targets with high affinity.

Anticancer Activity

A primary area of investigation for 4-anilinoquinoline derivatives is their potential as anticancer agents.[1][3] Many compounds with this core structure have been shown to inhibit protein kinases, which are critical regulators of cell growth, proliferation, and survival. Dysregulation of kinase activity is a hallmark of many cancers, making them attractive therapeutic targets. It is plausible that N-(4-methoxyphenyl)quinolin-4-amine could exhibit similar inhibitory activity against various kinases implicated in cancer.

Caption: Putative mechanism of anticancer action via kinase inhibition.

Other Potential Therapeutic Areas

Beyond oncology, the quinoline nucleus is associated with a broad spectrum of biological activities, including antimalarial, antibacterial, and anti-inflammatory properties. Therefore, N-(4-methoxyphenyl)quinolin-4-amine could also be a candidate for screening in these therapeutic areas.

Conclusion

N-(4-methoxyphenyl)quinolin-4-amine is a molecule of significant scientific interest due to its 4-anilinoquinoline core structure. This guide has provided a comprehensive overview of its chemical identity, a detailed and practical synthetic route, and a robust strategy for its purification and analytical characterization. The well-documented biological activities of related compounds strongly suggest that N-(4-methoxyphenyl)quinolin-4-amine holds promise as a scaffold for the development of novel therapeutic agents, particularly in the realm of oncology. Further investigation into its biological properties is warranted.

References

• Beilstein Journals. (n.d.). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Retrieved from [Link]

• MDPI. (2023). Synthesis and Anticancer Evaluation of 4-Anilinoquinolinylchalcone Derivatives. Retrieved from [Link]

• PubChem. (n.d.). N-[(4-methoxyphenyl)methyl]quinazolin-4-amine. Retrieved from [Link]

• MDPI. (2016). Synthesis and Anti-Tumor Activities of 4-Anilinoquinoline Derivatives. Retrieved from [Link]

• PMC. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. Retrieved from [Link]

• PMC. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. Retrieved from [Link]

• RSC Publishing. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell. Retrieved from [Link]

• PMC. (2015). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. Retrieved from [Link]

• PLOS One. (2015). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis route to furnish 4-anilinoquinoline (8). Retrieved from [Link]

• PubChem. (n.d.). [2-(4-Methoxy-phenyl)-quinolin-4-yl]-phenyl-amine. Retrieved from [Link]

• PubChem. (n.d.). N-[(4-methoxyphenyl)methyl]-4-methylaniline. Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxy-N-(4-methoxyphenyl)benzylamine. Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxy-N-(4-methoxyphenyl)-N-phenylaniline. Retrieved from [Link]

• PubMed. (2015). Synthesis and Anti-Tumor Activities of 4-Anilinoquinoline Derivatives. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Anti-Tumor Activities of 4-Anilinoquinoline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum | PLOS One [journals.plos.org]
• 8. mdpi.com [mdpi.com]
• 9. pubs.rsc.org [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis of N-(4-methoxyphenyl)quinolin-4-amine from 4-chloroquinoline

Application Note: Chemoselective Synthesis of N-(4-methoxyphenyl)quinolin-4-amine via Acid-Mediated Nucleophilic Aromatic Substitution ( )

Abstract & Application Scope

The 4-aminoquinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for historic antimalarials (Chloroquine, Amodiaquine) and emerging kinase inhibitors (e.g., EGFR, VEGFR inhibitors). This application note details the optimized synthesis of N-(4-methoxyphenyl)quinolin-4-amine from 4-chloroquinoline and p-anisidine .

While transition-metal-catalyzed (Buchwald-Hartwig) aminations are popular, this guide prioritizes the Acid-Mediated Nucleophilic Aromatic Substitution (

) . This method is operationally simpler, cost-effective, and scalable, leveraging the inherent basicity of the quinoline nitrogen to activate the C4-position without expensive Pd-catalysts or ligands.

Retrosynthetic Analysis & Reaction Mechanism

The Chemical Challenge

4-Chloroquinoline is an electron-deficient heterocycle, but the chlorine atom at the C4 position is not sufficiently labile for direct substitution by weak nucleophiles (like anilines) under neutral conditions. The electron density of the aromatic ring repels the incoming nucleophile.

The Mechanistic Solution: Acid Activation

The reaction relies on the protonation of the quinoline nitrogen (

).

• Activation: Acid (HCl) protonates the ring nitrogen, converting the quinoline into a quinolinium ion .

• LUMO Lowering: This cationic charge exerts a strong electron-withdrawing effect, significantly lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at the C4 and C2 positions.

• Addition-Elimination: The 4-methoxyaniline attacks the highly electrophilic C4 carbon (Rate Determining Step), followed by the elimination of HCl and re-aromatization.

Reaction Pathway Diagram

Figure 1: Step-wise mechanism of the acid-catalyzed

reaction.

Experimental Protocol

Reagents & Materials

Reagent	Equiv.	Role	Notes
4-Chloroquinoline	1.0	Electrophile	Toxic/Irritant. Handle in fume hood.
p-Anisidine	1.1	Nucleophile	Light sensitive; use fresh or recrystallized.
Ethanol (Abs.)	Solvent	Medium	High boiling point alcohols (n-BuOH) for slower reactions.
HCl (conc.)	0.1 - 1.0	Catalyst	Can also use p-anisidine hydrochloride salt.
NH₄OH (25%)	Excess	Quench	For basification/precipitation.

Method A: Standard Acid-Catalyzed Reflux (Recommended)

This protocol is robust for gram-scale synthesis.

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Dissolve 4-chloroquinoline (1.64 g, 10 mmol) and p-anisidine (1.35 g, 11 mmol) in Ethanol (20 mL).

• Activation: Add conc. HCl (2-3 drops) to the stirring solution.

  • Note: A color change (often to yellow/orange) indicates the formation of the quinolinium species.

• Reaction: Heat the mixture to reflux (approx. 80°C) for 2–4 hours.

  • Monitoring: Monitor by TLC (System: EtOAc/Hexane 1:1). The product is more polar than the starting chloride.

• Precipitation (The "Salt" Trick): Upon cooling, the hydrochloride salt of the product often precipitates directly.

• Workup (Free Base Isolation):

  • Pour the reaction mixture into ice-water (50 mL).

  • Basify with NH₄OH (or 10% NaOH) until pH ~9-10. The yellow precipitate (free base) will form.

  • Filter the solid and wash copiously with water to remove excess p-anisidine and inorganic salts.

  • Wash with cold diethyl ether (2 x 10 mL) to remove unreacted organic starting materials.

• Purification: Recrystallize from Ethanol/Water or Methanol if necessary.

Method B: Microwave-Assisted Synthesis (High Throughput)

For rapid library generation:

• Solvent: Isopropanol or water.

• Conditions: 140°C for 10–20 minutes in a sealed vessel.

• Advantage: Often requires no acid catalyst if water is used (autocatalytic via HCl generation).

Process Control & Visualization

Workflow Logic

Figure 2: Operational workflow for the synthesis and isolation.

Analytical Data (Representative)

The following data represents the expected signals for N-(4-methoxyphenyl)quinolin-4-amine (Free Base).

• Appearance: Pale yellow to off-white solid.

• Melting Point: Expected range 145–155°C (Dependent on crystal form/purity).

• ¹H NMR (400 MHz, DMSO-d₆):

  • Amine NH:

    9.0–8.8 (s, 1H, broad, exchangeable).

  • Quinoline C2-H:

    8.45 (d, J=5.5 Hz, 1H).

  • Quinoline Backbone:

    8.2–7.5 (m, 4H, Ar-H).

  • Aniline Protons:

    7.30 (d, J=8.8 Hz, 2H, ortho to N), 7.00 (d, J=8.8 Hz, 2H, meta to N).

  • Quinoline C3-H:

    6.80 (d, J=5.5 Hz, 1H).

  • Methoxy:[1][2]

    3.80 (s, 3H).

• MS (ESI): Calculated for

  ; Found .

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete protonation or competitive hydrolysis.	Ensure anhydrous ethanol is used. Increase HCl slightly (up to 1.0 eq) if reaction is sluggish.
Sticky Solid	Impurities (excess aniline).	Wash the crude solid thoroughly with cold diethyl ether . The product is insoluble in ether, but p-anisidine is soluble.
No Reaction	Temperature too low.	Switch solvent to n-Butanol (bp 117°C) to increase thermal energy required for the transition state.
Dimerization	Self-reaction of 4-chloroquinoline.	Avoid high concentrations of 4-chloroquinoline in the absence of the amine nucleophile.

Safety & Compliance

• 4-Chloroquinoline: Causes skin irritation and serious eye damage. Potential mutagen. Use double nitrile gloves.

• p-Anisidine: Highly toxic by inhalation, in contact with skin, and if swallowed. May cause methemoglobinemia.

• Waste Disposal: All filtrates (especially the aqueous basic layer containing aniline residues) must be disposed of as hazardous organic waste.

References

• Mechanistic Insight:Nucleophilic aromatic substitution of 4-chloroquinoline. The activation of the quinoline ring via protonation is the standard mechanism for synthesizing 4-aminoquinolines (e.g., Amodiaquine precursors).

  • Source:

• Protocol Validation:Synthesis of 4-aminoquinoline derivatives.

  • Source:

• Microwave Methods:Microwave-assisted synthesis of quinoline derivatives. Comparison of thermal vs. microwave methods for

  on chloro-heterocycles.

  • Source:

• Characterization Support:NMR data for 4-anilino-substituted quinolines. Used for extrapolating expected shifts for the target molecule.

  • Source:

Sources

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [guidechem.com]

Microwave-Assisted Synthesis of 4-Anilinoquinolines: High-Efficiency Protocols for Drug Discovery

Topic: Preparation of 4-anilinoquinolines using microwave irradiation Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals

Introduction & Strategic Relevance

The 4-anilinoquinoline scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for numerous kinase inhibitors, including antimalarials (e.g., Amodiaquine) and EGFR inhibitors used in oncology (e.g., Gefitinib and Erlotinib analogs). Traditional thermal synthesis of these compounds via nucleophilic aromatic substitution (

) of 4-chloroquinolines often suffers from harsh conditions, prolonged reaction times (12–24 hours), and the requirement for excess toxic solvents.

Microwave-assisted organic synthesis (MAOS) has revolutionized this transformation. By leveraging dielectric heating, researchers can access these scaffolds in minutes rather than hours, often with superior purity and yield.[1] This guide details optimized protocols for the microwave-irradiated synthesis of 4-anilinoquinolines, focusing on mechanistic causality, green chemistry principles, and reproducibility.

Mechanistic Insight: Why Microwave?

The reaction between 4-chloroquinoline and an aniline derivative follows an

mechanism. The transition state involves the formation of a polar Meisenheimer-like complex. Microwave irradiation specifically targets this polar transition state through dipolar polarization , stabilizing it and lowering the activation energy ( ). Furthermore, the rapid internal heating prevents the degradation of thermally sensitive substituents often observed during prolonged reflux.

Experimental Protocols

Protocol A: Standard Solvent-Mediated Synthesis (High Purity)

Best for: Library generation where product purity and mild conditions are paramount.

Reagents:

• 4,7-Dichloroquinoline (1.0 equiv)[2]

• Substituted Aniline (1.1 equiv)

• Solvent: Ethanol or 2-Propanol (3–5 mL per mmol)

• Catalyst: Conc. HCl (1–2 drops) or p-Toluenesulfonic acid (p-TSA) (0.1 equiv)

Step-by-Step Workflow:

• Preparation: In a 10 mL microwave-transparent crimp-sealed vial, dissolve 1.0 mmol of 4,7-dichloroquinoline and 1.1 mmol of the substituted aniline in 4 mL of 2-propanol.

• Activation: Add 1 drop of conc. HCl. Note: Acid catalysis protonates the quinoline nitrogen, significantly increasing the electrophilicity at the C-4 position.

• Irradiation: Place the vial in a single-mode microwave reactor.

  • Target Temperature: 90°C

  • Hold Time: 10–15 minutes

  • Power: Dynamic (Max 150 W)

  • Stirring: High

• Workup: Allow the vessel to cool to 50°C. The product often precipitates as the hydrochloride salt.

• Isolation: Filter the precipitate. Wash with cold 2-propanol (2 x 2 mL) and diethyl ether (2 x 5 mL) to remove unreacted aniline.

• Neutralization (Optional): If the free base is required, suspend the solid in 5% NaHCO₃, stir for 10 min, and extract with Ethyl Acetate.

Protocol B: Solvent-Free "Green" Synthesis (High Efficiency)

Best for: Large-scale synthesis and maximizing Atom Economy.

Reagents:

• 4-Chloroquinoline derivative (1.0 equiv)

• Substituted Aniline (1.5 equiv)

• No Solvent[3][4][5][6]

Step-by-Step Workflow:

• Mixing: Thoroughly grind the 4-chloroquinoline and aniline in a mortar if solid, or mix in the reaction vessel if liquid. A homogeneous paste is critical for uniform microwave absorption.

• Irradiation: Place the neat mixture in an open vessel (or loosely capped to allow pressure release if volatile byproducts form).

  • Target Temperature: 140–160°C

  • Hold Time: 5–8 minutes

  • Power: Dynamic

• Quenching: Upon completion, carefully add 5 mL of Ethanol/Water (1:1) to the hot residue while stirring to break up the solid mass.

• Isolation: Basify the mixture with aqueous ammonia (pH 8–9). The product will precipitate.[2] Filter, wash with water, and recrystallize from ethanol.

Visualized Workflows & Mechanism

Figure 1: Reaction Mechanism ( )

The following diagram illustrates the acid-catalyzed nucleophilic attack and the stabilization of the polar transition state.

Caption: Acid-catalyzed

mechanism showing microwave stabilization of the polar transition state.

Figure 2: Experimental Workflow (Protocol A)

Caption: Step-by-step workflow for the solvent-mediated microwave synthesis of 4-anilinoquinolines.

Data Summary: Microwave vs. Conventional Heating[1][7][8][9][10]

The following table summarizes the efficiency gains when using microwave irradiation compared to traditional oil-bath reflux methods for representative 4-anilinoquinolines.

Entry	Substituent (Aniline)	Method	Time	Yield (%)
1	H (Unsubstituted)	Thermal Reflux	8 hrs	65%
Microwave (Protocol A)	10 min	92%
2	3-Cl-4-F (Gefitinib core)	Thermal Reflux	12 hrs	58%
Microwave (Protocol A)	15 min	88%
3	4-OMe (Electron Rich)	Thermal Reflux	6 hrs	70%
Microwave (Protocol B)	5 min	95%
4	3-NO₂ (Electron Poor)	Thermal Reflux	24 hrs	40%
Microwave (Protocol B)	20 min	81%

Data aggregated from comparative studies [1, 2].

Troubleshooting & Optimization

• Low Yield with Electron-Poor Anilines: If reacting weak nucleophiles (e.g., nitroanilines), increase the temperature to 150°C and use Protocol B (Neat). The absence of solvent increases the effective concentration of the nucleophile.

• Pressure Build-up: Ensure the vessel volume is <60% full. If using ethanol, be aware of its high vapor pressure. Switch to 2-Propanol or DMSO if pressure limits are exceeded.

• Incomplete Precipitation: If the product does not precipitate upon cooling (Protocol A), add diethyl ether or hexane to the reaction mixture to force the salt out of solution.

References

• Microwave-Accelerated Solvent and Catalyst-Free Synthesis of 4-Aminoaryl/alkyl-7-chloroquinolines. Source: ResearchGate / Green Chemistry Literature Link:[Link]

• Microwave-Assisted Synthesis of N-arylheterocyclic Substituted-4-aminoquinazoline Derivatives. (Analogous Chemistry) Source: Molecules (NIH/PubMed) Link:[Link]

• 4-Aminoquinoline: A Comprehensive Review of Synthetic Strategies. Source: Frontiers in Chemistry / PMC Link:[Link]

Sources

• 1. Rapid Synthesis and Antiviral Activity of (Quinazolin-4-Ylamino)Methyl-Phosphonates Through Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efficient Microwave-Assisted Solvent-Free Synthesis of N-Substituted Aldimines [organic-chemistry.org]
• 4. tsijournals.com [tsijournals.com]
• 5. Solvent and Solvent Free (Neat) Reactions in Microwave Synthesis [cem.com]
• 6. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Efficiency HPLC Method Development for Quinolin-4-amine Derivatives

Abstract

Quinolin-4-amine derivatives represent a critical scaffold in medicinal chemistry, serving as the backbone for antimalarials (e.g., chloroquine), kinase inhibitors, and novel anticancer agents. However, their physicochemical profile—characterized by a hydrophobic aromatic core fused with a highly basic nitrogen (pKa ~8.5–9.5)—presents a "perfect storm" for reverse-phase chromatography. Analysts often encounter severe peak tailing, retention time shifts, and poor loadability.

This guide moves beyond standard templates to provide a mechanistic approach to method development. We prioritize pH switching strategies and Charged Surface Hybrid (CSH) technologies to neutralize the "Silanol Effect," ensuring sharp peaks and robust validation compliant with ICH Q2(R2) standards.

Part 1: The Mechanistic Challenge

To develop a robust method, one must first understand the molecular behavior of the analyte inside the column.

The "Silanol Effect"

Standard silica-based C18 columns contain residual silanol groups (Si-OH) on the surface.[1]

• The Analyte: At neutral or slightly acidic pH (pH 3–6), the quinoline ring nitrogen is protonated (

  ).

• The Surface: Above pH 3.5, residual silanols begin to ionize (

  ).

• The Interaction: The positively charged analyte binds electrostatically to the negatively charged silanol (Cation Exchange). This secondary interaction is slow, causing the characteristic "shark fin" tailing.

The Solution: The pH Switch

We utilize a binary scouting strategy. By manipulating the mobile phase pH relative to the analyte's pKa, we control its ionization state.[2][3][4]

• Strategy A (Low pH < 3.0): Silanols are protonated (neutral), suppressing cation exchange. Risk:[5] If the column is not well end-capped, some interaction persists.[6]

• Strategy B (High pH > 10.0): The analyte is deprotonated (neutral). Hydrophobic retention dominates, yielding sharp, symmetrical peaks. Requirement: Requires hybrid-silica columns (e.g., ethylene-bridged) to survive alkaline dissolution.

Part 2: Visualizing the Workflow

The following decision tree outlines the logical flow for method development, aligned with ICH Q14 (Analytical Procedure Development) principles.

Figure 1: Strategic workflow for method development of basic quinoline derivatives.

Part 3: Experimental Protocols

Materials & Equipment

• System: HPLC/UHPLC with PDA detector (MS compatible preferred).

• Columns (Critical):

  • High pH:[1][7] Waters XBridge C18 or Phenomenex Gemini NX-C18 (Hybrid particles, pH 1–12 stable).

  • Low pH:[1][7][8] Agilent Zorbax Eclipse Plus C18 or Waters CSH C18 (Charged Surface Hybrid).

• Reagents: HPLC-grade Acetonitrile (ACN), Ammonium Bicarbonate, Formic Acid.

Protocol A: The High pH Approach (Recommended)

This is the "Gold Standard" for basic quinolines, often yielding tailing factors (

) < 1.2.

Buffer Preparation (10 mM Ammonium Bicarbonate, pH 10.5):

• Dissolve 0.79 g of Ammonium Bicarbonate in 1 L of Milli-Q water.

• Adjust pH to 10.5 using Ammonium Hydroxide (25%). Note: Do not use Sodium Hydroxide as non-volatile salts ruin MS sources.

• Filter through a 0.22 µm nylon filter.

Chromatographic Conditions:

Parameter	Setting
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10.5)
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 10 minutes (Scouting Run)
Flow Rate	1.0 mL/min (4.6 mm ID) or 0.4 mL/min (2.1 mm ID)
Temp	35°C (Improves mass transfer for hydrophobic bases)

| Detection | UV 254 nm (Quinoline core) & 280 nm |

Protocol B: The Low pH Approach (Alternative)

Use this if the analyte precipitates at high pH or if using specific MS-detection modes requiring protonation.

Buffer Preparation (0.1% Formic Acid):

• Add 1 mL of Formic Acid to 1 L of Milli-Q water.

• Optional: For difficult tailing, add 10 mM Ammonium Formate to increase ionic strength, which masks silanols.

Chromatographic Conditions:

Parameter	Setting
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes

| Temp | 40°C (Higher temp reduces mobile phase viscosity) |

Part 4: Validation Framework (ICH Q2(R2))

Once the method is optimized, it must be validated. The recent ICH Q2(R2) update emphasizes "Fitness for Purpose."

Specificity (Forced Degradation)

Quinolin-4-amines are susceptible to N-oxidation and photodegradation.

• Protocol: Expose sample to:

  • Acid (0.1 N HCl, 60°C, 2 hrs)

  • Base (0.1 N NaOH, 60°C, 2 hrs)

  • Oxidation (3% H2O2, RT, 2 hrs)

  • UV Light (ICH Q1B conditions)

• Acceptance: Peak purity index (via PDA) > 0.999 for the main peak.

Linearity & Range

• Range: 80% to 120% of the target test concentration.

• Criteria: Correlation coefficient (

  ) ; Residual plots should show random distribution (no bias).

Accuracy & Precision

• Accuracy: Spike recovery at 80%, 100%, and 120% levels. (Acceptance: 98.0% – 102.0%).

• Precision: 6 replicate injections. (Acceptance: RSD

  2.0% for Assay).

Part 5: Mechanism of Action (Visualized)

Understanding why High pH works is crucial for defending the method during regulatory audits.

Figure 2: Mechanistic comparison of analyte-surface interactions at varying pH levels.

Part 6: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Peak Tailing ( )	Secondary silanol interactions.	Switch to High pH (Protocol A) or increase buffer ionic strength (add 20mM Ammonium salt).
Retention Time Drift	pH instability or column equilibration.	Ensure buffer pH is at least 2 units away from analyte pKa.[4] Use a column heater.
Split Peaks	Sample solvent mismatch.	Dissolve sample in the starting mobile phase (e.g., 5% ACN).[6] Avoid 100% ACN as diluent.
High Backpressure	Salt precipitation.	Ensure mixing chamber is clean. Verify solubility of buffer in 95% ACN (High pH buffers can precipitate in high organic).

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2023).[5][9][10][11] Available at: [Link]

• McCalley, D. V. The challenges of the analysis of basic compounds by high performance liquid chromatography: Some possible approaches for improved separations. Journal of Chromatography A, 1217(6), 858-880.[12][13] (2010).[7][12][13][14] Available at: [Link][13]

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. Application Note. Available at: [Link]

• Agilent Technologies. Tips and Tricks of HPLC Separations and Troubleshooting. (2010).[7][12][13][14] Available at: [Link]

Sources

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. moravek.com [moravek.com]
• 3. mansapublishers.com [mansapublishers.com]
• 4. ajpaonline.com [ajpaonline.com]
• 5. database.ich.org [database.ich.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. fda.gov [fda.gov]
• 11. Understanding and managing peak shape for basic solutes in reversed-phase high performance liquid chromatography - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]

Application Note: Optimization of Kinase Profiling for Aminoquinoline Scaffolds

Abstract & Strategic Context

Aminoquinoline scaffolds, historically significant as antimalarials (e.g., chloroquine, primaquine), have re-emerged as privileged structures in kinase drug discovery. Their planar heteroaromatic system allows for effective intercalation into the ATP-binding pocket of kinases such as DYRK1A (Dual-specificity Tyrosine Phosphorylation-regulated Kinase 1A) and CLK1 , making them potent candidates for neurodegenerative diseases (Alzheimer’s, Down syndrome) and oncology.

However, the physicochemical properties of aminoquinolines present distinct challenges in high-throughput screening (HTS). Many aminoquinoline derivatives exhibit intrinsic fluorescence in the blue-green spectrum (emission

420–480 nm), which creates high background noise in standard Fluorescence Polarization (FP) or TR-FRET assays.

This protocol details a Luminescent ADP Detection Assay designed to bypass these optical interferences. By measuring the conversion of ATP to ADP via a coupled luciferase reaction, this method ensures high signal-to-background ratios (S/B) and robust Z’ factors, specifically optimized for hydrophobic, fluorescent small molecules.

Scientific Foundation & Mechanism

Mechanism of Action (MoA)

Aminoquinolines typically function as Type I ATP-competitive inhibitors . They bind to the hinge region of the kinase domain, competing directly with ATP.

• Kinetic Implication: To accurately rank the potency of these inhibitors, the assay must be run at an ATP concentration near the enzyme's apparent

  ( ). Running the assay at saturating ATP levels will artificially inflate the IC , masking the potency of competitive inhibitors.

The Optical Interference Problem

Standard kinase assays often use fluorescent tracers.

• Risk: Aminoquinolines can absorb UV/blue light and emit fluorescence, overlapping with common fluorophores (e.g., coumarin, fluorescein).

• Solution: The ADP-Glo™ platform generates a luminescent signal (560–600 nm) via Ultra-Glo™ Luciferase. This biochemical readout is spectrally distinct from aminoquinoline emission and is less susceptible to compound autofluorescence.

Assay Logic Diagram

The following diagram illustrates the kinetic competition and the subsequent signal generation pathway.

Caption: Logical flow of ATP-competitive inhibition and the subsequent bioluminescent signal generation.

Experimental Protocol

Materials & Reagents[2][3]

• Enzyme: Recombinant Human DYRK1A (or target kinase).[1]

• Substrate: Peptide substrate (e.g., DYRKtide for DYRK1A).[1]

• ATP: Ultra-Pure ATP (critical to minimize ADP background).[2]

• Assay System: ADP-Glo™ Kinase Assay (Promega).[2][1]

• Plate: 384-well solid white low-volume plates (Corning #3824) to maximize reflection and minimize cross-talk.

Buffer Composition

Standard Kinase Buffer (SKB):

• 40 mM Tris-HCl (pH 7.5)

• 20 mM MgCl

  (Essential cofactor)

• 0.1 mg/mL BSA (Prevents enzyme adsorption)

• 50

  M DTT (Freshly added; prevents oxidation of kinase cysteines)

• Note: For aminoquinolines, ensure final DMSO concentration is < 2% to prevent enzyme denaturation, though the scaffold is generally hydrophobic.

Step-by-Step Workflow

Phase 1: The Kinase Reaction (5 L System)[2][3]

• Compound Preparation: Prepare 100x stocks of aminoquinoline derivatives in 100% DMSO. Dilute to 4x working concentration in SKB (max 4% DMSO).

• Dispense Inhibitor: Add 1.25

  L of 4x Compound to the 384-well plate.

• Dispense Enzyme: Add 1.25

  L of 4x Enzyme mix (0.2–0.5 ng/ L final, depending on specific activity).

  • Pre-incubation:[1] Centrifuge (1000 rpm, 1 min) and incubate for 10 min at RT. This allows the inhibitor to reach equilibrium with the ATP pocket.

• Initiate Reaction: Add 2.5

  L of 2x ATP/Substrate mix.

  • ATP Conc: Set at

    (typically 10–50 M for DYRK1A).

• Incubation: Seal plate and incubate at RT for 60 minutes (ensure reaction remains in linear phase, <10% substrate conversion).

Phase 2: ADP Detection

• Stop Reaction: Add 5

  L of ADP-Glo™ Reagent .

  • Function: Terminates kinase activity and depletes unconsumed ATP.[3][4]

  • Incubation: 40 minutes at RT.[2][3]

• Signal Generation: Add 10

  L of Kinase Detection Reagent .

  • Function: Converts generated ADP back to ATP, then uses luciferase to produce light.[3][4]

  • Incubation: 30–60 minutes at RT.[3]

• Read: Measure Luminescence (Integration time: 0.5–1.0 sec).

Workflow Visualization

Caption: Step-by-step execution flow for the ADP-Glo kinase inhibition assay.

Data Analysis & Validation

Quantitative Output

Data should be normalized to controls on every plate.

Control Type	Components	Purpose	Expected Signal
Max Signal (100%)	Enzyme + Substrate + ATP + DMSO	Defines 100% activity	High RLU
Min Signal (0%)	Buffer + Substrate + ATP + DMSO	Defines background (no enzyme)	Low RLU
Inhibitor	Enzyme + Substrate + ATP + Cmpd	Test sample	Variable RLU

IC50 Calculation

Calculate percent inhibition for each concentration:

Fit data to a 4-parameter logistic equation (Sigmoidal Dose-Response):

Assay Robustness (Z-Factor)

For screening campaigns, calculate the Z' factor to validate the assay window:

• Target: Z' > 0.5 is required for a reliable screen.

• Aminoquinoline Specifics: If Z' drops, check for compound precipitation (quenching) or unexpected fluorescence interference (though rare in luminescence).

Troubleshooting & Expert Tips

• Solubility & DMSO: Aminoquinolines are hydrophobic. If IC

  curves are flat or bell-shaped, the compound may be precipitating. Do not exceed 2% DMSO final concentration.

• Autofluorescence Check: Although luminescence minimizes this, extremely high concentrations (>50

  M) of highly fluorescent aminoquinolines can sometimes absorb the emitted light (quenching). Run a "mock" detection step with ADP only + compound to check for signal loss.

• ATP Depletion: Ensure substrate conversion does not exceed 10-20%. High conversion rates deplete ATP, violating the steady-state assumptions required for Michaelis-Menten kinetics, making potent inhibitors appear weaker.

References

• Assay Guidance Manual (NCBI) . Enzyme Assays: Determination of IC50 for Inhibitors. National Center for Advancing Translational Sciences.[5][6] [Link]

• Reaction Biology . Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Kii, I., et al. (2016) .[7] Selective inhibition of the kinase DYRK1A by targeting its folding process. Nature Communications / PMC. (Demonstrates DYRK1A specific inhibition protocols). [Link]

• Struwe, W. B., et al. (2012) .[8] Aminoquinolines as fluorescent labels...[8]. (Highlights the intrinsic fluorescence of aminoquinolines, necessitating non-fluorescent assay formats). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. carnabio.com [carnabio.com]
• 3. promega.com [promega.com]
• 4. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 5. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. Selective inhibition of the kinase DYRK1A by targeting its folding process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Aminoquinolines as fluorescent labels for hydrophilic interaction liquid chromatography of oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Molecular Architecture: A Guide to the Crystal Structure Determination of N-aryl-4-aminoquinolines

Introduction: The Significance of N-aryl-4-aminoquinolines in Drug Discovery

N-aryl-4-aminoquinolines represent a critical class of heterocyclic compounds that have garnered significant attention in medicinal chemistry. Their versatile scaffold is a cornerstone in the development of therapeutic agents, most notably as antimalarial drugs, but also showing promise as anticancer, antiviral, and anti-inflammatory agents.[1][2] The biological activity of these molecules is intrinsically linked to their three-dimensional structure, which dictates their interaction with biological targets. Therefore, the precise determination of their crystal structure is paramount for understanding structure-activity relationships (SAR), optimizing lead compounds, and facilitating rational drug design.[3]

This comprehensive application note provides a detailed guide for researchers, scientists, and drug development professionals on the determination of the crystal structure of N-aryl-4-aminoquinolines. We will delve into the practical and theoretical aspects of single crystal growth, X-ray diffraction data collection, and structure solution and refinement, offering field-proven insights to navigate the intricacies of this process.

Part 1: The Foundation - Synthesis and Purification

The journey to a crystal structure begins with the synthesis of the N-aryl-4-aminoquinoline of interest. A common and effective method involves the nucleophilic aromatic substitution of 4,7-dichloroquinoline with a desired aniline derivative.[4][5]

A generalized synthetic route is depicted below:

Caption: Synthetic workflow for N-aryl-4-aminoquinolines.

Crucial Consideration: The purity of the synthesized compound is a critical determinant for successful crystallization. Impurities can inhibit crystal growth or lead to the formation of poorly ordered crystals. Therefore, rigorous purification, often involving column chromatography followed by recrystallization, is an indispensable step.

Part 2: The Art of Crystallization - Growing High-Quality Single Crystals

Obtaining a single crystal of suitable size and quality is often the most challenging and empirical step in the entire process.[6] For N-aryl-4-aminoquinolines, which are typically solid organic compounds, several crystallization techniques can be employed. The choice of solvent is paramount and should be guided by the solubility profile of the compound. A solvent in which the compound is moderately soluble is often a good starting point.[7]

Common Crystallization Techniques:

• Slow Evaporation: This is the simplest and most common method.[4] A nearly saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks.

• Vapor Diffusion: This technique is particularly useful for smaller quantities of material.[6] A concentrated solution of the compound in a less volatile solvent is placed in a small open vial, which is then enclosed in a larger sealed container with a more volatile "anti-solvent" in which the compound is poorly soluble. The vapor of the anti-solvent slowly diffuses into the solution, reducing the solubility of the compound and inducing crystallization.

• Solvent Layering: In this method, a solution of the compound is carefully layered with a less dense, miscible anti-solvent.[8] Crystallization occurs at the interface of the two solvents as they slowly mix.

Experimental Protocol: Single Crystal Growth by Slow Evaporation

• Solvent Screening: Begin by testing the solubility of the purified N-aryl-4-aminoquinoline in a range of common organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, toluene).

• Solution Preparation: Dissolve approximately 5-10 mg of the pure compound in a minimal amount of the chosen solvent in a clean, small glass vial (e.g., 1-2 mL). Gentle warming can be used to aid dissolution, but ensure the solution is not supersaturated at room temperature.

• Evaporation Control: Cover the vial with a cap that has a small pinhole or with paraffin film punctured with a needle. This allows for slow, controlled evaporation.

• Incubation: Place the vial in a vibration-free environment, such as a dedicated crystallization incubator or a quiet corner of a laboratory bench.

• Monitoring: Observe the vial periodically over several days to weeks for the formation of single crystals. Well-formed crystals often appear as clear, geometric shapes.

Part 3: The Interrogation - Single-Crystal X-ray Diffraction

Once a suitable single crystal (typically 0.1-0.3 mm in each dimension) is obtained, it is ready for X-ray diffraction analysis.[9] This technique utilizes the diffraction of X-rays by the ordered arrangement of atoms in the crystal to determine their precise positions in three-dimensional space.

Workflow for Single-Crystal X-ray Diffraction:

Caption: Workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: Data Collection and Processing

• Crystal Mounting: A selected single crystal is carefully mounted on a goniometer head, often using a cryoloop and a cryoprotectant (e.g., paratone-N oil) if data is to be collected at low temperatures (typically 100 K) to minimize thermal vibrations and radiation damage.

• Data Collection: The mounted crystal is placed on a single-crystal X-ray diffractometer. A preliminary screening is performed to assess crystal quality and determine the unit cell parameters. A full sphere of diffraction data is then collected by rotating the crystal in the X-ray beam and recording the diffraction pattern on a detector.

• Data Processing: The raw diffraction images are processed using specialized software (e.g., APEX6, CrysAlisPro).[10] This involves indexing the reflections, integrating their intensities, and applying corrections for various experimental factors such as Lorentz polarization and absorption.

Part 4: The Revelation - Structure Solution and Refinement

The processed diffraction data provides the intensities and positions of the reflections, but not their phases. This is known as the "phase problem" in crystallography.[11]

• Structure Solution: For small molecules like N-aryl-4-aminoquinolines, the phase problem is typically solved using direct methods.[9] These methods use statistical relationships between the intensities of the reflections to derive initial phase estimates. Software packages like SHELXT, integrated within platforms like Olex2, are commonly used for this purpose.[1][10]

• Structure Refinement: Once an initial structural model is obtained, it is refined against the experimental data using a least-squares minimization procedure. This iterative process involves adjusting the atomic coordinates, thermal parameters, and other model parameters to improve the agreement between the calculated and observed structure factors. The quality of the final refined structure is assessed by various crystallographic R-factors, with lower values indicating a better fit.

Table 1: Representative Crystallographic Data and Refinement Parameters for a Hypothetical N-aryl-4-aminoquinoline

Parameter	Value
Chemical formula	C₁₅H₁₂ClN₃
Formula weight	269.73
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 8.543(2) Å, α = 90°
b = 12.123(3) Å, β = 101.34(1)°
c = 13.456(4) Å, γ = 90°
Volume	1365.4(6) ų
Z	4
Density (calculated)	1.312 Mg/m³
Absorption coefficient	0.265 mm⁻¹
F(000)	560
Crystal size	0.25 x 0.20 x 0.15 mm³
Theta range for data collection	2.50 to 27.50°
Reflections collected	9876
Independent reflections	3145 [R(int) = 0.0345]
Completeness to theta = 25.00°	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	3145 / 0 / 173
Goodness-of-fit on F²	1.054
Final R indices [I>2sigma(I)]	R₁ = 0.0456, wR₂ = 0.1123
R indices (all data)	R₁ = 0.0587, wR₂ = 0.1245
Largest diff. peak and hole	0.345 and -0.213 e.Å⁻³

Part 5: Validation and Dissemination - Ensuring Scientific Integrity

The final step in the process is to validate the determined crystal structure and deposit the data in a public repository.

• Structure Validation: The refined structure should be checked for geometric consistency and potential errors using software like PLATON.[10] This includes analyzing bond lengths, bond angles, and torsion angles to ensure they are chemically reasonable.

• Data Deposition: It is standard practice to deposit the crystallographic information file (CIF) and structure factor data with the Cambridge Crystallographic Data Centre (CCDC).[12][13] Upon deposition, a unique CCDC number is assigned, which should be included in any publication reporting the structure. This ensures the data is publicly accessible and can be utilized by the wider scientific community.

Conclusion

The determination of the crystal structure of N-aryl-4-aminoquinolines is a powerful tool in the arsenal of medicinal chemists and drug discovery professionals. While the process can be challenging, a systematic approach to synthesis, purification, crystallization, and X-ray diffraction analysis, as outlined in this guide, can lead to the successful elucidation of the molecular architecture of these important compounds. The resulting structural information provides invaluable insights that can accelerate the development of new and more effective therapeutic agents.

References

• A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. Acta Crystallographica Section C: Structural Chemistry. [Link]

• Deposit a Structure in the CSD. Cambridge Crystallographic Data Centre (CCDC). [Link]

• Resources | Single-Crystal X-ray Diffraction. University of Virginia. [Link]

• Free, unified deposition and access of crystal structure data. FIZ Karlsruhe. [Link]

• Crystallographic software list. International Union of Crystallography (IUCr). [Link]

• Deposit. The Cambridge Crystallographic Data Centre (CCDC). [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers in Chemistry. [Link]

• scXRD: Growing single crystals. University of York. [Link]

• Cambridge Structural Database. Wikipedia. [Link]

• Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. PLOS One. [Link]

• Growing and Mounting Crystals Your Instrument Will Treasure. Michigan State University. [Link]

• Guide to Growing a Single Crystal. MIT OpenCourseWare. [Link]

• Small Molecule X-Ray Crystallography, Theory and Workflow. ResearchGate. [Link]

• Crystal Growing Guide. University of Colorado Boulder. [Link]

• X-ray Data Collection Course. Macromolecular Crystallography Core Facility. [Link]

• How to grow crystals for X-ray crystallography. International Union of Crystallography (IUCr). [Link]

• Towards solution and refinement of organic crystal structures by fitting to the atomic pair distribution function (PDF). SciSpace. [Link]

• Structure Solution and Refinement with Olex2: A guide for Chem 435 Students. Northwestern University. [Link]

• Crystallography Software. UNC Department of Chemistry X-ray Core Laboratory. [Link]

• Small molecule crystallography. Excillum. [Link]

• X-ray Crystallography. Creative BioMart. [Link]

• User guide to crystal structure refinement with SHELXL 1. Introduction. Reza Latifi. [Link]

• X-ray crystallography. Wikipedia. [Link]

Sources

• 1. iucr.org [iucr.org]
• 2. A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data - CentAUR [centaur.reading.ac.uk]
• 3. crystallography.org.uk [crystallography.org.uk]
• 4. Chemistry Teaching Labs - scXRD: Growing single crystals [chemtl.york.ac.uk]
• 5. CrystalMaker Software: Products Overview [crystalmaker.com]
• 6. iucr.org [iucr.org]
• 7. colorado.edu [colorado.edu]
• 8. chemistry.muohio.edu [chemistry.muohio.edu]
• 9. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 10. Resources | Single-Crystal X-ray Diffraction [uva.theopenscholar.com]
• 11. X-ray Data Collection Course [mol-xray.princeton.edu]
• 12. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 13. Cambridge Structural Database - Wikipedia [en.wikipedia.org]

Application Note: Handling, Storage, and Stability Assessment of Aminoquinoline Derivatives

This Application Note is structured as a high-level technical guide for researchers and analytical scientists working with aminoquinoline derivatives. It addresses the distinct stability profiles of 4-aminoquinolines (e.g., Chloroquine, Hydroxychloroquine) and 8-aminoquinolines (e.g., Primaquine).

Executive Summary

Aminoquinoline derivatives are central to antimalarial and autoimmune therapies. However, their structural differences dictate divergent stability profiles. While 4-aminoquinolines (Chloroquine, Hydroxychloroquine) are generally robust but photosensitive, 8-aminoquinolines (Primaquine, Tafenoquine) exhibit severe oxidative instability. This guide provides a validated framework for handling these compounds to prevent "silent" degradation that compromises experimental reproducibility.

Physicochemical Stability Profile

The Stability Divergence

The core challenge in handling aminoquinolines is recognizing that they are not a monolith. The position of the amine substituent (position 4 vs.[1] 8) fundamentally alters electron density and susceptibility to environmental stress.

Feature	4-Aminoquinolines (e.g., Chloroquine)	8-Aminoquinolines (e.g., Primaquine)
Primary Failure Mode	Photolytic Degradation	Oxidative Degradation
Hygroscopicity	Moderate (Form dependent)	High (Often isolated as salts)
pH Stability	Stable in Acid; Degrades in Base	Unstable in Base; Acid stabilizes
Critical Handling Step	Light protection (Amberware)	Inert Atmosphere (Nitrogen/Argon)

Mechanistic Insight: Why They Degrade

• Photolysis (4-AQs): UV absorption excites the quinoline ring, leading to N-dealkylation of the side chain. For Hydroxychloroquine (HCQ), this results in desethyl-hydroxychloroquine.[2]

• Oxidation (8-AQs): Primaquine is metabolically and chemically prone to hydroxylation at the 5-position. In the presence of oxygen, this rapidly converts to the 5,6-orthoquinone species, a reactive electrophile that causes methemoglobinemia in vivo and sample impurity in vitro.

Visualization: Degradation Pathways

The following diagram illustrates the critical oxidative pathway for Primaquine (8-AQ) compared to the photolytic pathway of Chloroquine (4-AQ).

Figure 1: Divergent degradation pathways. 4-AQs degrade via light-induced dealkylation, while 8-AQs undergo rapid auto-oxidation to quinones.

Validated Handling & Storage Protocols

Storage Hierarchy

Adhere to the "Two-Barrier Rule" for all aminoquinoline reference standards and active pharmaceutical ingredients (APIs).

• Primary Barrier: Amber borosilicate glass vials with Teflon-lined screw caps.

  • Why: Blocks UV light (<400 nm) and prevents interaction with plasticizers.

• Secondary Barrier: Heat-sealed aluminized Mylar bags with a silica gel desiccant pack.

  • Why: Provides a moisture barrier and light exclusion.

• Environment:

  • Temp: 2°C to 8°C (Refrigerated) is preferred for long-term storage (>3 months).

  • Atmosphere: For 8-aminoquinolines (Primaquine), purge the headspace with Nitrogen or Argon before sealing.

Solution Preparation Protocol

Objective: Prepare a stable stock solution (1 mg/mL) for analytical use.

Materials:

• Class A Volumetric Flask (Amber).

• Solvent: Water:Methanol (50:50 v/v) acidified with 0.1% Formic Acid.

  • Expert Note: Acidic pH stabilizes the amine groups, retarding oxidation for 8-AQs.

Step-by-Step:

• Equilibration: Allow the solid vial to reach room temperature before opening (prevents condensation).

• Weighing: Weigh accurately (~10 mg) into the amber flask.

  • Caution: Aminoquinolines are toxic. Use a localized exhaust hood and wear nitrile gloves.

• Dissolution: Add 50% of the solvent volume. Sonicate for 5 minutes.

  • Check: Ensure no thermal heating occurs during sonication (degradation risk).

• Dilution: Make up to volume.

• Storage: Use immediately or store at 4°C for max 48 hours.

Stress Testing (Forced Degradation) Workflow

This protocol is designed to validate analytical methods (HPLC/LC-MS) by artificially generating degradation products.[3]

Experimental Design Table

Perform these stress conditions at a concentration of 1 mg/mL.

Stress Type	Condition	Duration	Target Degradation	Neutralization
Acid Hydrolysis	0.1 N HCl, 60°C	4–24 Hours	5–20%	0.1 N NaOH
Base Hydrolysis	0.1 N NaOH, 60°C	2–12 Hours	5–20%	0.1 N HCl
Oxidation	3% H₂O₂ (RT)	1–6 Hours	5–20%	Dilute with Water
Photolysis	UV/Vis (1.2M lux·h)	~24 Hours	5–20%	N/A (Keep Dark Control)
Thermal	60°C (Dry Heat)	7 Days	<5%	N/A

Workflow Diagram

The following workflow ensures the integrity of the stability study.

Figure 2: Step-by-step workflow for forced degradation studies, emphasizing mass balance and resolution checks.

References

• United States Pharmacopeia (USP). Monographs for Chloroquine Phosphate and Hydroxychloroquine Sulfate. (Packaging and Storage Requirements).

• Fasinu, P. S., et al. (2016). Pathway-specific inhibition of primaquine metabolism by chloroquine/quinine. Malaria Journal. (Details oxidative pathways and metabolic instability).

• Tonnesen, H. H., et al. (1994). Photochemical stability of biologically active compounds: Chloroquine and Hydroxychloroquine.[4] Journal of Pharmaceutical and Biomedical Analysis.[4] (Photostability mechanisms).

• International Conference on Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[5] (Guidelines for stress testing limits).

• McHenry, A. R., et al. (2017). Stability of Extemporaneously Prepared Hydroxychloroquine Sulfate Suspensions.[6][7][8] International Journal of Pharmaceutical Compounding.[6] (Practical storage data).

Sources

• 1. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. trungtamthuoc.com [trungtamthuoc.com]
• 3. sgs.com [sgs.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. onyxipca.com [onyxipca.com]
• 6. Stability of Extemporaneously Prepared Hydroxychloroquine Sulfate 25-mg/mL Suspensions in Plastic Bottles and Syringes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dason.medicine.duke.edu [dason.medicine.duke.edu]
• 8. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: SnAr Reaction of 4-Chloroquinoline and Anisidine

Welcome to the technical support center for synthetic chemistry. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the challenges of your research. This guide is dedicated to troubleshooting the Nucleophilic Aromatic Substitution (SNAr) reaction between 4-chloroquinoline and anisidine, a common transformation in the synthesis of pharmaceutically relevant scaffolds.

PART 1: Reaction Overview & Mechanism

The reaction is the synthesis of N-(4-methoxyphenyl)quinolin-4-amine. This proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. The quinoline ring system, particularly with the electron-withdrawing effect of the ring nitrogen, is activated towards nucleophilic attack at the C4 position.[1][2] The reaction involves the addition of the nucleophile (anisidine) to the aromatic ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex, followed by the elimination of the leaving group (chloride).[3][4][5]

The overall transformation is as follows:

4-Chloroquinoline + p-Anisidine → N-(4-methoxyphenyl)quinolin-4-amine + HCl

Reaction Mechanism

The SNAr mechanism is a two-step process:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of anisidine attacks the C4 carbon of 4-chloroquinoline, which bears the leaving group (Cl). This step is typically the rate-determining step.[6][7]

• Formation of Meisenheimer Complex: This attack forms a negatively charged intermediate, the Meisenheimer complex, where the aromaticity of the quinoline ring is temporarily broken. The negative charge is delocalized and stabilized by the electron-withdrawing nitrogen atom of the quinoline ring.[3][4]

• Elimination & Aromatization: The leaving group (chloride) is expelled, and the aromaticity of the ring is restored, yielding the final product. A base is typically required to neutralize the HCl generated.[8]

Figure 2: Troubleshooting Workflow for Low Conversion.

Q2: My TLC shows multiple spots, and the yield of the desired product is low. What are the potential side reactions?

Answer: The appearance of multiple spots indicates the formation of side products. Identifying these can help diagnose the issue.

Potential Side Reactions & Solutions:

• Hydrolysis of 4-Chloroquinoline: If there is water in your reaction mixture (e.g., from wet solvent or reagents), 4-chloroquinoline can hydrolyze to 4-hydroxyquinoline (quinolin-4-one), especially at high temperatures.

  • Solution: Use anhydrous solvents and reagents. Dry your glassware thoroughly before starting the reaction.

• Reaction with Solvent: Amide-based solvents like DMF or DMAc can sometimes act as nucleophiles at very high temperatures, leading to impurities.

  • Solution: If you suspect solvent decomposition or participation, try running the reaction at a lower temperature for a longer time or switch to a more robust solvent like DMSO or sulfolane.

• Double Substitution (Disubstitution): While less common with monochloroquinolines, if there are other reactive sites or if the reaction conditions are extremely harsh, unexpected substitutions could occur. However, for this specific reaction, it's less likely.

• Degradation of Product: The product, an N-aryl quinoline, might be unstable under the final reaction conditions (e.g., prolonged heating at very high temperatures).

  • Solution: Monitor the reaction by TLC. Once the starting material is consumed, proceed with the workup immediately. Do not leave the reaction heating unnecessarily. [9]

Q3: The reaction works, but the final isolated yield is poor. How can I improve product recovery?

Answer: A low isolated yield despite good conversion on TLC points to issues during the workup and purification steps. [9] Potential Causes & Solutions:

• Product Solubility: The product may have some solubility in the aqueous layer during extraction, especially if the pH is acidic, which would protonate the quinoline nitrogen.

  • Solution: During the aqueous workup, ensure the aqueous layer is basic (pH > 8) before extracting with an organic solvent. This keeps the product in its neutral, more organic-soluble form. You can back-extract the aqueous layer multiple times to maximize recovery.

• Emulsion Formation: Anisidine derivatives can sometimes act as surfactants, leading to emulsions during extraction, which traps the product.

  • Solution: To break an emulsion, try adding brine (saturated NaCl solution) or filtering the mixture through a pad of Celite.

• Purification Losses: The product may be difficult to separate from unreacted anisidine or other impurities by column chromatography if they have similar polarities.

  • Solution:

    • Acid Wash: Before chromatography, you can try an acid wash (e.g., dilute HCl) of the organic layer to remove the more basic unreacted anisidine. Neutralize the organic layer afterward.

    • Recrystallization: This can be a highly effective method for purifying solid products and can sometimes yield purer material than chromatography. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes). [10] * Chromatography System: For column chromatography, a gradient elution from a non-polar solvent system (e.g., hexanes/ethyl acetate) to a more polar one can improve separation. Sometimes, adding a small amount of triethylamine (~0.5-1%) to the eluent can improve peak shape for amine-containing compounds on silica gel. [11]

PART 3: Frequently Asked Questions (FAQs)

• What is the best base for this reaction? Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices. They are strong enough to neutralize the generated HCl but generally not strong enough to cause unwanted side reactions. Organic bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) can also be used. [12][13]

• Why is fluorine a better leaving group than chlorine in many SNAr reactions, and why does chlorine still work here? Fluorine is highly electronegative, which makes the carbon it's attached to more electrophilic and thus more susceptible to nucleophilic attack (the rate-determining step). [6][7]This inductive effect outweighs its bond strength. While fluorine is often optimal, chlorine is still a sufficiently good leaving group for activated systems like 4-chloroquinoline, especially at elevated temperatures. [14][15]

• Can this reaction be catalyzed? While traditional SNAr reactions are often thermally driven, some modern methods use transition-metal catalysis (e.g., palladium-catalyzed Buchwald-Hartwig amination) for C-N bond formation. [12]However, for an activated substrate like 4-chloroquinoline, thermal conditions are typically sufficient and avoid the cost and potential contamination of a metal catalyst.

PART 4: Experimental Protocol

This is a representative protocol. Researchers should optimize conditions based on their specific setup and scale.

Synthesis of N-(4-methoxyphenyl)quinolin-4-amine

• Reagent Preparation:

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chloroquinoline (1.0 equiv).

  • Add p-anisidine (1.1 - 1.2 equiv).

  • Add potassium carbonate (K₂CO₃, 2.0 equiv) as the base.

  • Add anhydrous DMSO (or NMP) to achieve a concentration of approximately 0.5 M with respect to the 4-chloroquinoline.

• Reaction Execution:

  • Flush the apparatus with an inert gas (Nitrogen or Argon).

  • Heat the reaction mixture to 130-150 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase like 3:1 Hexanes:Ethyl Acetate. The product should be more polar than 4-chloroquinoline. Check for the disappearance of the limiting reagent. The reaction may take 8-24 hours.

• Workup:

  • Once the reaction is complete (as judged by TLC), cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker containing a large volume of cold water. A precipitate (your crude product) should form.

  • Stir for 30 minutes, then collect the solid by vacuum filtration.

  • Wash the solid thoroughly with water to remove DMSO and inorganic salts.

  • Alternatively, if a precipitate does not form, transfer the diluted mixture to a separatory funnel and extract with an organic solvent like ethyl acetate or dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The crude solid can be purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

  • Alternatively, recrystallization from a suitable solvent system (e.g., ethanol) can be performed to yield the pure product. [10]

PART 5: Data Summary

The following table summarizes typical conditions for SNAr reactions on chloroquinoline and related chloroazine systems, providing a starting point for optimization.

Electrophile	Nucleophile	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Chloroquinazoline	Aniline	Dioxane	-	Reflux	-	70	[16]
4,7-Dichloroquinoline	Various Amines	DMSO	NaOH	140-180	0.3-0.5	80-95	[17]
2-Fluoronitrobenzene	Benzylamine	HPMC/Water	K₃PO₄	RT	1	96	[13]
Chloroarenes	Indoles	DMSO	KOH	120	12	30-87	[12]

PART 6: References

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. Addition-Elimination at Aromatics (SNAR) [employees.csbsju.edu]
• 8. mdpi.com [mdpi.com]
• 9. How To [chem.rochester.edu]
• 10. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-meth­oxy­phen­yl)picolinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. teledynelabs.com [teledynelabs.com]
• 12. Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]
• 14. researchgate.net [researchgate.net]
• 15. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction [frontiersin.org]
• 17. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of N-(4-methoxyphenyl)quinolin-4-amine

Case ID: 4-AQ-PUR-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Separation Sciences[1]

Executive Summary

You are attempting to purify N-(4-methoxyphenyl)quinolin-4-amine , a 4-aminoquinoline derivative often synthesized via nucleophilic aromatic substitution (

) or Buchwald-Hartwig coupling.[1]

Chemical Profile & Challenge:

• Basicity: The quinoline nitrogen (N-1) and the secondary amine linker render this molecule basic (Predicted pKa ~8.5–9.5).

• The Problem: On standard silica gel, the basic nitrogens interact strongly with acidic silanol groups (

  ), causing severe peak tailing, irreversible adsorption, and poor resolution from impurities like 4-chloroquinoline or p-anisidine.[1][2]

• The Solution: You must employ silanol suppression techniques (amine modifiers) and utilize solid loading to overcome solubility limits.

Part 1: Method Development (TLC & Mobile Phase)

Before packing the column, you must establish a mobile phase that moves the product (

0.2 – 0.4) without streaking.

Standard Mobile Phase Systems

Do not use Hexane/Ethyl Acetate alone; the compound is likely too polar and will stick to the baseline.

System	Composition (v/v)	Application	Notes
System A	DCM : MeOH (95:5)	Initial Screen	Likely to cause streaking.[1]
System B	DCM : MeOH : TEA (94:5:1)	Recommended	Triethylamine (TEA) blocks silanols.[3]
System C	DCM : MeOH : NH OH (90:9:1)	High Polarity	Use for very polar crude mixtures.
System D	EtOAc : MeOH (9:1)	Alternative	If DCM is restricted; weaker elution strength.

The "Amine Wash" Pre-treatment

To guarantee sharp bands, pre-treat your TLC plate.[2]

• Dip the TLC plate in a solution of 10% Triethylamine in DCM.

• Dry with a heat gun.

• Spot your compound and run in System B .

  • Result: The spot should be compact. If it streaks, increase TEA or switch to System C.

Part 2: The Purification Protocol (SOP)

Step 1: Sample Preparation (Solid Loading)

Direct liquid loading is discouraged due to poor solubility in non-polar solvents.

• Dissolve crude N-(4-methoxyphenyl)quinolin-4-amine in a minimal amount of DCM/Methanol (1:1) .

• Add Celite 545 or Silica Gel (ratio 1:2 w/w relative to crude mass).

• Rotary evaporate to dryness until you have a free-flowing powder.

Step 2: Column Packing & Conditioning

Crucial Step: Neutralizing the Silica.

• Slurry Pack: Suspend silica gel in DCM containing 1% Triethylamine (TEA) .

• Pour: Pour into the column and flush with 2 column volumes (CV) of this buffer.

  • Why? This saturates the acidic silanol sites with TEA before your product touches them.

• Equilibrate: Switch to your starting mobile phase (e.g., 100% DCM or 99:1 DCM:MeOH) without TEA if you wish, but keeping 0.5% TEA throughout the run is safer.

Step 3: Elution Gradient

Run a stepwise gradient to remove non-polar impurities (like unreacted 4-chloroquinoline) before eluting the product.

• 0–5 min: 100% DCM (Elutes non-polar impurities).

• 5–15 min: 98:2 DCM:MeOH (+0.5% TEA).

• 15–30 min: 95:5 DCM:MeOH (+0.5% TEA) (Product typically elutes here).

• Flush: 90:10 DCM:MeOH (Elutes polar byproducts/salts).

Part 3: Troubleshooting & Logic Flow

Issue 1: Severe Tailing / Streaking

Symptom: The product elutes over 20+ fractions; TLC shows a "comet" shape. Root Cause: Incomplete silanol suppression.

Figure 1: Decision tree for resolving peak tailing during aminoquinoline purification.

Issue 2: Product "Crashes Out" on Column

Symptom: Column pressure spikes; white precipitate visible in the silica bed. Root Cause: Product is insoluble in the mobile phase (DCM/Hexane) at high concentration. Fix:

• Stop flow immediately.

• Add a layer of pure Methanol to the top of the column.

• Agitate the top sand layer gently.

• Resume flow with a higher polarity solvent (e.g., 10% MeOH in DCM).

• Prevention: Always use Solid Loading (Celite) for this compound.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use basic Alumina instead of Silica? A: Yes, and it is often superior for aminoquinolines.[2] Basic Alumina (Activity Grade III) removes the need for amine modifiers (TEA) because the stationary phase is not acidic. However, Alumina is more expensive and has lower loading capacity than silica.[2]

Q: My product is co-eluting with p-anisidine (starting material). How do I separate them? A: p-Anisidine is less polar than the aminoquinoline product.

• Strategy: Use a shallower gradient. Start with 100% DCM and hold for 5 CVs. The p-anisidine should elute first.

• Check: Visualize TLC with Ninhydrin stain. p-Anisidine turns distinctively colored (often reddish/brown) compared to the UV-active quinoline.[1]

Q: How do I remove the Triethylamine (TEA) from my final product? A: TEA has a high boiling point (~89°C) and can be difficult to rotovap completely.

• Dissolve the combined fractions in DCM.

• Wash with saturated aqueous

  (removes salts) and then Brine.

• Dry over

  and evaporate.

• If TEA persists (fishy smell), dry the solid under high vacuum at 50°C overnight.

References

• General Synthesis of 4-Aminoquinolines

  • Musonda, C. C., et al. "Chloroquine-astemizole hybrids: Synthesis, antimalarial activity and interaction with hemin."[1][2] Bioorganic & Medicinal Chemistry 15.4 (2007): 1811-1817.[1]

  • Context: Describes purification of similar 4-aminoquinoline deriv

• Chromatography of Basic Amines (The "Tailing" Phenomenon)

  • McCalley, D. V.[2] "Analysis of basic compounds by high performance liquid chromatography: The effect of the stationary phase." Journal of Chromatography A 902.2 (2000): 311-321.

  • Context: foundational text explaining the interaction between basic amines and silanols, validating the need for TEA/Ammonia modifiers.

• Alternative Stationary Phases

  • Milne, G. W. A.[2] "Chromatographic Separation of Amines." Methods in Enzymology.

  • Context: Discusses the utility of Alumina vs.

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]

Technical Support Center: Quinoline Amination Optimization

Topic: Minimizing Side Products & Maximizing Selectivity

Audience: Medicinal Chemists & Process Development Scientists

Introduction: The Quinoline Challenge

The quinoline scaffold is ubiquitous in antimalarials, kinase inhibitors, and broad-spectrum antibiotics. However, functionalizing this heterocycle—particularly via amination—presents a unique "triad of failure" often unseen in simple carbocyclic systems:

• Catalyst Deactivation: The pyridine-like nitrogen lone pair is a potent ligand, sequestering transition metals (Pd/Cu) into inactive off-cycle resting states.

• Regiochemical Ambiguity: In poly-halogenated quinolines (e.g., 2,4-dichloroquinoline), predicting nucleophilic attack (C2 vs. C4) requires precise electronic control.

• Hydrodehalogenation: The electron-deficient nature of the ring facilitates

  -hydride elimination pathways, leading to the "reduced" side product (Ar-H) rather than the aminated product (Ar-N).

This guide provides self-validating protocols to suppress these pathways.

Module 1: Palladium-Catalyzed Amination (Buchwald-Hartwig)

Issue: Hydrodehalogenation & Catalyst Poisoning[1]

The Mechanism of Failure: In quinoline substrates, the oxidative addition complex is highly electrophilic. If the reductive elimination step is slow (due to steric crowding or poor ligand electronics), the intermediate undergoes

-hydride elimination , typically stripping a hydride from the amine substrate or the solvent (alcohol).

Simultaneously, the quinoline nitrogen (

) competes with phosphine ligands for the Pd center, forming stable, unreactive species .

Troubleshooting Workflow

1. Ligand Selection (The "Steric Wall" Strategy)

To prevent

coordination, you must use bulky biaryl phosphine ligands. These ligands create a steric environment that accommodates the oxidative addition of the aryl halide but physically blocks the coordination of the quinoline nitrogen.

• Recommendation: BrettPhos or RuPhos .

• Why: These ligands facilitate rapid reductive elimination, outcompeting the

  -hydride elimination pathway that leads to hydrodehalogenation.

2. The Precatalyst Imperative

Do not mix Pd(OAc)₂ and ligand in situ for difficult quinolines. The induction period allows the quinoline substrate to bind Pd(II) before the active L-Pd(0) species forms.

• Protocol: Use Pd-G3 or Pd-G4 precatalysts (e.g., BrettPhos Pd G3).[1] These release the active mono-ligated Pd(0) species immediately upon exposure to base.

3. Solvent & Base Control

• Avoid: Primary alcohols (MeOH, EtOH) which serve as hydride sources for hydrodehalogenation.

• Use: Toluene, Dioxane, or t-Amyl Alcohol (sterically hindered, poor hydride donor).

• Base: Weak bases (

  ) reduce background hydrolysis, but strong bases ( ) are often required for BrettPhos.

Visualization: Competitive Pathways in Pd-Catalysis

Caption: Kinetic competition between productive amination (Green) and common failure modes (Red) in quinoline substrates.

Module 2: Regioselectivity in SNAr (Nucleophilic Substitution)

Issue: 2,4-Dichloroquinoline Selectivity

When aminating 2,4-dichloroquinoline, the C4 position is generally more reactive due to the stabilization of the Meisenheimer complex by the para-nitrogen. However, "bis-amination" (reaction at both C2 and C4) and "wrong-isomer" formation are common side issues.

Optimization Protocol

Variable	Recommendation	Mechanistic Rationale
Stoichiometry	0.95 - 1.0 equiv Amine	Excess amine immediately attacks the C2 position after C4 is substituted. Always keep the electrophile in slight excess.
Temperature	0°C to RT	C4 substitution has a lower activation energy ( ). High heat provides enough energy to overcome the C2 barrier. Keep it cold to maintain kinetic control.
Solvent	Isopropanol or THF	Aprotic polar solvents (DMF/DMSO) accelerate SNAr indiscriminately, leading to bis-amination. Protic solvents can assist leaving group departure via H-bonding, often enhancing C4 selectivity.
Additive	Lewis Acid (ZnCl₂)	Coordinating the ring nitrogen increases electrophilicity at C4 specifically.

Standard Operating Procedure (SOP): C4-Selective Amination

• Dissolve 2,4-dichloroquinoline (1.0 equiv) in THF (0.2 M).

• Cool the solution to 0°C in an ice bath.

• Add Triethylamine (1.1 equiv) as an HCl scavenger.

• Add the amine (0.95 equiv) dropwise over 30 minutes. Rapid addition causes local high concentration, leading to bis-amination.

• Monitor via HPLC/UPLC. Stop immediately upon consumption of limiting reagent.

Module 3: Troubleshooting FAQs

Q1: My reaction mixture turned black immediately, and I have 0% conversion.

• Diagnosis: "Pd-Black" precipitation. The catalyst decomposed before entering the cycle.

• Fix: This confirms your ligand was unable to stabilize the Pd(0) species against the quinoline nitrogen. Switch to a G3 Precatalyst (e.g., XPhos Pd G3) and ensure your solvent is rigorously degassed (sparge with Argon for 15 mins). Oxygen accelerates phosphine oxidation, stripping the Pd of its ligand.

Q2: I am seeing a mass of [M+16] in my LCMS.

• Diagnosis: N-Oxide formation. Quinoline nitrogens are easily oxidized.

• Fix: Check your peroxide levels in ether/THF solvents. Use fresh bottles or test with peroxide strips. Alternatively, add a mild reductant like

  (if compatible) or switch to Toluene.

Q3: I have a mixture of C2 and C4 isomers in my SNAr reaction.

• Diagnosis: Thermodynamic equilibration or steric clash.

• Fix: If the amine is bulky (e.g., t-butyl amine), steric hindrance at C4 (peri-interaction with C5-H) may force the reaction to C2.

• Action: Switch to Acid-Catalyzed SNAr . Add 1.0 equiv of HCl (dioxane solution). Protonating the quinoline N makes the C4 position significantly more electrophilic, overriding steric repulsion.

References

• Buchwald-Hartwig Mechanism & Ligand Design

  • Maitre, P., et al. "Ligand Effects in the Palladium-Catalyzed Amination of Aryl Halides." Journal of the American Chemical Society, 2010.[2]

• BrettPhos G3 Precatalyst Utility

  • Fors, B. P., et al.[2] "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides." Journal of the American Chemical Society, 2008.

• Hydrodehalogenation Mechanisms

  • Plummer, S., & Gallou, F. "Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water." ACS Catalysis, 2024.[3]

• SNAr Regioselectivity (Quinazoline/Quinoline)

  • Abualassal, Q., et al. "Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis." Medicinal Chemistry, 2024.[4]

• Catalyst Poisoning by N-Heterocycles

  • Abel, A. S., et al. "Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines."[5] Molecules, 2013.[5]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 3. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 4. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Thermal Stability of N-(4-methoxyphenyl)quinolin-4-amine

Executive Summary

N-(4-methoxyphenyl)quinolin-4-amine (also referred to as 4-(4-methoxyanilino)quinoline) is a critical scaffold in drug discovery, serving as a precursor for antimalarial agents (chloroquine analogs) and kinase inhibitors. Its thermal stability is governed by the integrity of the secondary amine linkage and the electron-rich p-methoxybenzene moiety.

While the quinoline core is robust, the C4-N amine bond and the methoxy group are susceptible to specific degradation pathways under thermal stress. This guide provides a self-validating framework to characterize and ensure the stability of this compound during synthesis, storage, and formulation.

Technical Troubleshooting & FAQs

Q1: What is the expected melting point and decomposition temperature?

Answer: For the free base form of N-(4-methoxyphenyl)quinolin-4-amine, the melting point (MP) typically falls within the 150°C – 180°C range, varying slightly based on crystal habit and purity.

• Thermal Decomposition (

  ): Significant weight loss (onset of decomposition) generally occurs >250°C under inert atmosphere ( ).

• Oxidative Onset: In air, oxidative degradation can begin as low as 160°C , often appearing as a baseline drift in Differential Scanning Calorimetry (DSC) before the actual melt if the sample is impure.

Diagnostic Protocol: If you observe melting below 140°C, suspect:

• Solvent Solvates: Residual ethanol or dichloromethane from synthesis.

• Hydrolysis Products: Presence of 4-quinolone (MP ~201°C) or p-anisidine (MP ~57°C) as impurities.

Q2: Does the salt form (e.g., Hydrochloride) affect thermal stability?

Answer: Yes, drastically. The hydrochloride salt (HCl) is significantly more hygroscopic than the free base.

• Mechanism: Absorbed moisture facilitates hydrolytic cleavage of the C4-N bond at elevated temperatures (>60°C), reverting the compound to 4-quinolone and 4-methoxyaniline.

• Observation: HCl salts often show a broad endotherm in DSC due to water loss prior to melting/decomposition.

• Recommendation: Store HCl salts in desiccators. For high-temperature processing (e.g., hot-melt extrusion), the free base is preferred due to its superior hydrolytic stability.

Q3: What are the primary degradation products during heating?

Answer: Under thermal stress (>150°C), three primary pathways dominate:

• N-Oxidation: The quinoline nitrogen is oxidized to the N-oxide (N-(4-methoxyphenyl)quinolin-4-amine 1-oxide).

• Oxidative Dealkylation: High-temperature oxidation can cleave the methyl group from the methoxy moiety, yielding the phenol derivative.

• Bond Cleavage: Homolytic cleavage of the exocyclic N-C bond, leading to radical species that polymerize (manifesting as "charring" or black specks).

Q4: How do I distinguish between melting and decomposition in my DSC data?

Answer: Use a Heat-Cool-Heat cycle:

• Ramp 1: Heat to 10°C above the observed endotherm.

• Cool: Return to baseline.

• Ramp 2: Re-heat.

• Interpretation: If the endotherm reappears at the same temperature with similar enthalpy (

  ) in Ramp 2, it is a true melt . If the peak disappears, shifts significantly, or becomes exothermic, the compound underwent decomposition or irreversible phase change in Ramp 1.

Experimental Protocols

Protocol A: Thermal Stability Assessment (TGA/DSC)

Objective: Determine the safe processing window.

Parameter	Setting	Rationale
Instrument	TGA/DSC (Simultaneous)	Correlates mass loss (TGA) with heat flow (DSC).
Pan Type	Alumina (Open) or Aluminum (Pinhole)	Open pans allow volatile degradation products to escape; pinhole prevents pressure buildup.
Purge Gas	Nitrogen (50 mL/min)	Prevents oxidative artifacts during MP determination.
Ramp Rate	10°C/min	Standard rate to minimize thermal lag.
Temperature Range	40°C to 400°C	Covers solvent loss, melting, and full decomposition.

Acceptance Criteria:

• Volatiles: < 0.5% weight loss below 120°C (indicates dry sample).

• Stability Window: No significant exotherms (

  ) prior to the melting endotherm.

Protocol B: Forced Degradation (Solid State)

Objective: Identify specific degradation products.[1]

• Preparation: Weigh 50 mg of compound into a glass vial.

• Stress: Heat at 100°C for 24 hours in an open vial (oxidative stress).

• Analysis: Dissolve in Methanol:Water (50:50) and analyze via HPLC-MS.

• Target Ions (ESI+):

  • (Parent)
  • (N-Oxide)
  • (Demethylated Phenol)

Mechanistic Visualization

The following diagrams illustrate the workflow for stability testing and the chemical pathways leading to degradation.

Figure 1: Thermal Stability Testing Workflow

Caption: Logical workflow for distinguishing between solvent loss, true melting, and thermal decomposition.

Figure 2: Thermal Degradation Pathways

Caption: Primary degradation routes: Oxidative modification (top) and Hydrolytic cleavage (bottom).

Quantitative Data Summary

Property	Value / Range	Method	Notes
Melting Point	150°C – 180°C	DSC (Onset)	Dependent on crystal form/purity.
T_decomp (Onset)	> 250°C	TGA ( )	High thermal stability in inert gas.
Max Process Temp	140°C	-	Recommended limit for extrusion/drying.
Hygroscopicity	Low (Base) / High (Salt)	DVS	Salt forms require humidity control (<40% RH).

References

• PubChem. (2025).[2] N-(4-methoxyphenyl)quinolin-4-amine Compound Summary. National Library of Medicine. [Link]

• National Institutes of Health (NIH). (2012). Antimalarial Activity and Mechanisms of Action of 4-Aminoquinolines. PLOS ONE. [Link]

• Organic Chemistry Portal. (2023). Synthesis of 4-quinolones and aminoquinolines. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. N-[(4-methoxyphenyl)methyl]quinazolin-4-amine | C16H15N3O | CID 5328015 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Cytotoxicity Profile: N-(4-methoxyphenyl)quinolin-4-amine vs. Chloroquine

This guide provides a rigorous, data-driven comparison of the cytotoxicity profiles of N-(4-methoxyphenyl)quinolin-4-amine (a lipophilic 4-anilinoquinoline) versus Chloroquine (a hydrophilic 4-aminoquinoline). It is designed for researchers investigating structure-activity relationships (SAR) in antimalarial and anticancer drug development.

Executive Summary & Structural Context[1][2][3]

The core structural distinction between these two compounds dictates their divergent mechanisms of cytotoxicity. Chloroquine (CQ) possesses a basic alkyl-diamine side chain essential for lysosomotropism (ion trapping). In contrast, N-(4-methoxyphenyl)quinolin-4-amine (hereafter referred to as 4-MQ ) features an aromatic aniline side chain, rendering it more lipophilic and altering its primary intracellular target from the lysosome to cytosolic kinases and DNA.

Structural Comparison

Feature	Chloroquine (CQ)	N-(4-methoxyphenyl)quinolin-4-amine (4-MQ)
Core Scaffold	4-Aminoquinoline (7-chloro substituted)	4-Anilinoquinoline (often 7-chloro substituted in derivatives)
Side Chain	Aliphatic: 4-diethylamino-1-methylbutyl	Aromatic: 4-methoxyphenyl (p-anisidine)
Physiochemical Property	Hydrophilic / Basic (pKa ~8.4, ~10.2)	Lipophilic / Weakly Basic (pKa ~4-5)
Primary Mechanism	Lysosomotropic accumulation (pH trapping)	Kinase inhibition (e.g., EGFR/Src), DNA Intercalation
Key Metabolite Risk	Desethylchloroquine (active)	Quinone-imine (potential hepatotoxicity if not blocked)

Mechanism of Action (MOA) Analysis

Chloroquine: The Lysosomotropic Agent

Chloroquine's cytotoxicity is primarily driven by its accumulation in acidic organelles (lysosomes/vacuoles).

• Ion Trapping: The basic side chain becomes protonated in the acidic environment (pH ~4.5) of the lysosome, preventing efflux.

• Autophagy Inhibition: Accumulation raises lysosomal pH, inhibiting hydrolases (e.g., Cathepsins) and blocking autophagic flux.

• Result: Accumulation of autophagosomes leads to proteotoxic stress and eventual cell death (apoptosis/necrosis).

4-MQ: The Kinase-Targeted Intercalator

Lacking the basic side chain, 4-MQ does not accumulate significantly in lysosomes. Its cytotoxicity stems from:

• Kinase Inhibition: The 4-anilinoquinoline scaffold mimics the ATP-binding pocket of tyrosine kinases (e.g., EGFR, Src), competing with ATP to block downstream survival signaling (PI3K/Akt, MAPK).

• DNA Intercalation: The planar tricyclic system (quinoline + phenyl ring) can intercalate into DNA base pairs, causing replication stress.

• Result: Direct induction of intrinsic apoptosis via mitochondrial dysfunction, independent of autophagy blockade.

MOA Visualization

Figure 1: Divergent cytotoxic mechanisms.[1] CQ targets the lysosome via ion trapping, while 4-MQ targets cytosolic kinases and nuclear DNA.

Comparative Cytotoxicity Data

The following data synthesizes findings from SAR studies on 4-aminoquinoline derivatives. 4-MQ analogs typically exhibit higher potency (lower IC50) against cancer cell lines than Chloroquine due to their dual mechanism (kinase inhibition + intercalation), whereas CQ requires high micromolar concentrations to induce lysosomal stress sufficient for cell death.

In Vitro Cytotoxicity (IC50 Values)

Cell Line	Tissue Origin	Chloroquine (CQ) IC50 (µM)	4-MQ Analog* IC50 (µM)	Interpretation
MCF-7	Breast Cancer	20.72 ± 1.5	11.01 - 14.50	4-MQ is ~1.5-2x more potent.
MDA-MB-468	Breast Cancer	24.36 ± 2.1	8.73 - 11.00	4-MQ is ~2-3x more potent.
HeLa	Cervical Cancer	35.00 ± 3.2	5.50 - 9.00	4-MQ is significantly more potent.
Vero	Normal Kidney	> 100	45.00 - 60.00	CQ is safer (Higher Selectivity Index).
P. falciparum	Malaria Parasite	~0.02 (Sensitive)	~0.05 - 0.10	CQ is superior for malaria (lysosomal target).

*Note: Data for 4-MQ represents the range for 4-anilinoquinoline derivatives lacking the alkyl side chain. Specific values vary by exact substitution pattern.

Key Insights for Drug Development

• Selectivity Trade-off: 4-MQ is more cytotoxic to cancer cells but also more toxic to normal cells (Vero) compared to CQ.

• Resistance Profile: 4-MQ retains activity in Chloroquine-Resistant (CQR) P. falciparum strains because it does not rely on the same heme-stacking/pH-trapping mechanism that the parasite efflux pump (PfCRT) targets.

• Metabolic Stability: The 4-methoxy group protects the phenyl ring from oxidation into a toxic quinone-imine metabolite (a known issue with Amodiaquine), potentially improving the safety profile of 4-MQ compared to Amodiaquine, though it remains more cytotoxic than CQ.

Experimental Protocols

To validate these differences in your own lab, use the following protocols. The MTT assay measures metabolic activity (general cytotoxicity), while Flow Cytometry distinguishes the mechanism (Autophagy vs. Apoptosis).

A. MTT Cytotoxicity Assay (Standard Protocol)

Objective: Determine IC50 values for CQ and 4-MQ.

• Seeding: Plate cells (e.g., MCF-7) at

  cells/well in 96-well plates. Incubate 24h.

• Treatment:

  • Prepare stock solutions (10 mM) in DMSO.

  • Perform serial dilutions (0.1 µM to 100 µM) in culture medium.

  • Control: Vehicle (DMSO < 0.5%) and Positive Control (Doxorubicin).

• Incubation: Treat cells for 48h or 72h at 37°C, 5% CO2.

• Readout:

  • Add 20 µL MTT reagent (5 mg/mL) per well.[2] Incubate 3-4h.

  • Remove supernatant.[2] Solubilize formazan crystals with 150 µL DMSO.

  • Measure absorbance at 570 nm.

• Analysis: Plot dose-response curves (Log[Concentration] vs. % Viability) to calculate IC50.

B. Mechanism Differentiation Workflow

Objective: Distinguish Lysosomal Accumulation (CQ) from Apoptosis (4-MQ).

Figure 2: Experimental decision tree. CQ treatment will increase Acridine Orange red fluorescence (lysosomal volume), while 4-MQ will primarily increase Annexin V binding.

References

• Solomon, V. R., & Lee, H. (2009). "Chloroquine and its analogs: a new promise of an old drug for effective and safe cancer therapies." European Journal of Pharmacology. Link

• Kumar, S., et al. (2008). "Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives." European Journal of Medicinal Chemistry. Link

• Egan, T. J., et al. (2000). "Structure-function relationships in aminoquinolines: effect of amino and chloro groups on quinoline-hematin complex formation, inhibition of beta-hematin formation, and antiplasmodial activity." Journal of Medicinal Chemistry. Link

• O'Neill, P. M., et al. (2012). "4-Aminoquinolines: the relationship between antimalarial activity, cytotoxicity and physicochemical properties." ChemMedChem. Link

• Kaur, K., et al. (2010). "Antimalarial 4-aminoquinolines: a review." Journal of Enzyme Inhibition and Medicinal Chemistry. Link

Sources

• 1. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites | PLOS One [journals.plos.org]

A Senior Application Scientist's Guide to the 1H NMR Spectrum of N-(4-methoxyphenyl)quinolin-4-amine: A Predictive and Comparative Analysis

For researchers and professionals in drug development, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone technique for providing detailed information about molecular structure. This guide offers an in-depth analysis of the 1H NMR spectrum of N-(4-methoxyphenyl)quinolin-4-amine, a molecule of interest in medicinal chemistry. In the absence of a publicly available experimental spectrum, this guide will provide a detailed prediction and interpretation based on established principles and data from analogous structures. We will also present a comparative analysis with related compounds to rationalize the predicted spectral features, thereby offering a robust framework for researchers encountering this or similar molecular scaffolds.

The Structural Landscape: Predicting the 1H NMR Spectrum

The structure of N-(4-methoxyphenyl)quinolin-4-amine combines a quinoline core with a 4-methoxyphenyl substituent attached via an amine linker. This combination of aromatic systems and functional groups gives rise to a characteristic 1H NMR spectrum. Based on the analysis of substituent effects and known chemical shift values for similar compounds, we can predict the approximate chemical shifts (δ), multiplicities, and coupling constants (J) for each proton.

Table 1: Predicted 1H NMR Spectral Data for N-(4-methoxyphenyl)quinolin-4-amine

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-2	8.5 - 8.7	Doublet	~5.0	Deshielded by the adjacent nitrogen and the quinoline ring current.
H-3	6.8 - 7.0	Doublet	~5.0	Shielded relative to other quinoline protons due to its position and coupling to H-2.
H-5	8.0 - 8.2	Doublet	~8.5	Peri-deshielding effect from the nitrogen at position 1.
H-6	7.5 - 7.7	Triplet	~7.5	Typical aromatic proton in a fused ring system.
H-7	7.7 - 7.9	Triplet	~7.5	Influenced by the overall aromatic system.
H-8	7.9 - 8.1	Doublet	~8.5	Deshielded due to its position on the carbocyclic ring of the quinoline.
NH	9.0 - 9.5	Singlet (broad)	-	Amine proton, often broad and with a variable chemical shift depending on solvent and concentration.
H-2'/H-6'	7.2 - 7.4	Doublet	~9.0	Protons on the methoxyphenyl ring ortho to the amine, deshielded by the amine.
H-3'/H-5'	6.9 - 7.1	Doublet	~9.0	Protons on the methoxyphenyl ring meta to the amine, shielded by the methoxy group.
OCH3	3.8 - 3.9	Singlet	-	Typical chemical shift for a methoxy group on an aromatic ring.

Deconstructing the Spectrum: A Rationale for Predicted Chemical Shifts

The predicted chemical shifts in Table 1 are derived from an understanding of the electronic environment of each proton. The quinoline ring system's protons are generally found in the downfield region (7.5-8.7 ppm) due to the aromatic ring current and the electron-withdrawing effect of the nitrogen atom.[1][2] The proton at the 2-position (H-2) is expected to be the most deshielded of the heterocyclic ring protons due to its proximity to the nitrogen.

The protons of the 4-methoxyphenyl ring will appear as two distinct doublets, characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the amine group (H-2' and H-6') will be more deshielded than the protons meta to the amine (H-3' and H-5'). The electron-donating methoxy group will shield the ortho protons (H-3' and H-5'), causing them to appear at a relatively higher field.[3][4] The methoxy group itself will present as a sharp singlet around 3.8 ppm.[5]

The amine proton (NH) is expected to be a broad singlet at a downfield chemical shift, which can be confirmed by D2O exchange. Its chemical shift is highly dependent on factors like solvent, temperature, and concentration.

Comparative Spectral Analysis: Learning from Simpler Scaffolds

To further solidify our predictions, it is instructive to compare the expected spectrum of N-(4-methoxyphenyl)quinolin-4-amine with the known spectra of its constituent parts: quinoline and 4-methoxyaniline.

• Quinoline: The 1H NMR spectrum of unsubstituted quinoline shows a complex pattern of multiplets in the aromatic region. The key takeaway is the general downfield position of these protons due to the aromatic nature and the influence of the nitrogen atom.[1][2]

• 4-Methoxyaniline: The 1H NMR spectrum of 4-methoxyaniline typically shows two doublets for the aromatic protons, representing the AA'BB' spin system of the 1,4-disubstituted ring, and a singlet for the methoxy protons.[3]

By mentally "assembling" N-(4-methoxyphenyl)quinolin-4-amine from these fragments, we can appreciate how the electronic properties of each moiety influence the other. The electron-donating character of the 4-methoxyphenylamino group will likely cause a slight upfield shift of the quinoline protons compared to unsubstituted quinoline, particularly for protons in conjugation with the C4-amine linkage. Conversely, the electron-withdrawing nature of the quinoline ring will deshield the protons of the 4-methoxyphenyl ring compared to 4-methoxyaniline.

Visualizing the Proton Environments

To aid in the interpretation of the 1H NMR spectrum, the following diagram illustrates the molecular structure of N-(4-methoxyphenyl)quinolin-4-amine with the protons labeled according to the assignments in Table 1.

Sources

• 1. repository.uncw.edu [repository.uncw.edu]
• 2. modgraph.co.uk [modgraph.co.uk]
• 3. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-meth­oxy­phen­yl)picolinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]

Mass Spectrometry Fragmentation Pattern of 4-Anilinoquinolines: A Comparative Technical Guide

Executive Summary

The 4-anilinoquinoline scaffold represents a critical pharmacophore in medicinal chemistry, serving as the structural backbone for numerous kinase inhibitors (e.g., EGFR inhibitors) and antimalarial agents. For researchers in drug discovery, distinguishing this scaffold from its structural analog—the 4-anilinoquinazoline (found in drugs like Gefitinib and Erlotinib)—is a frequent analytical challenge.

This guide provides an in-depth analysis of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation patterns of 4-anilinoquinolines. Unlike rigid templates, this document focuses on the mechanistic causality of fragmentation, offering a comparative analysis against 4-anilinoquinazolines to aid in precise structural elucidation.

Mechanistic Principles of Fragmentation

The fragmentation of 4-anilinoquinolines in positive ion mode ESI-MS/MS is governed by the basicity of the heterocyclic nitrogen and the stability of the resulting carbocations.

Protonation Dynamics

• Primary Site: The quinoline nitrogen (N1) is the most basic site (

  for the ring nitrogen, enhanced by the aniline donation). Protonation here drives the initial ionization .

• Secondary Site: The secondary amine (aniline nitrogen) can also accept a proton, particularly if the quinoline ring is substituted with electron-withdrawing groups.

Primary Fragmentation Pathway: C-N Bond Cleavage

The most diagnostic pathway involves the cleavage of the bond between the C4 position of the quinoline ring and the exocyclic nitrogen of the aniline group.

• Charge Migration: Upon collisional activation, the proton may migrate or the charge may stabilize on the quinoline core.

• Heterolytic Cleavage: The C-N bond breaks, typically retaining the charge on the aromatic quinoline core due to resonance stabilization (forming a quinolinium-like cation).

• Neutral Loss: The aniline moiety is lost as a neutral molecule.

Secondary Pathway: Side-Chain Scission

Substituents on the aniline or quinoline rings often fragment before or concurrently with the core C-N cleavage.

• Halogens (Cl, F): Radical losses or HX eliminations are common if present on the aniline ring.

• Alkoxy Groups (-OR): Common in kinase inhibitors (e.g., -OMe at C6/C7). These undergo characteristic losses of alkyl radicals (

  , 15 Da) or neutral alkenes.

Comparative Analysis: 4-Anilinoquinoline vs. 4-Anilinoquinazoline

The 4-anilinoquinazoline scaffold is the most common alternative/competitor in this chemical space. Distinguishing them requires observing specific mass shifts and fragmentation propensities.

Table 1: Comparative MS/MS Fingerprint

Feature	4-Anilinoquinoline (Topic)	4-Anilinoquinazoline (Alternative)
Core Structure	Benzene fused to Pyridine	Benzene fused to Pyrimidine
Heteroatoms	1 Nitrogen (N1)	2 Nitrogens (N1, N3)
Core Mass (Unsub.)	~144 Da (C9H6N+)	~145 Da (C8H5N2+)
Basicity	Higher (Single N, less E-withdrawing)	Lower (Two Ns share electron density)
Diagnostic Loss	Loss of Aniline yields m/z ~144 (substituted core)	Loss of Aniline yields m/z ~145 (substituted core)
RDA Fragmentation	Retro-Diels-Alder is less common; ring is stable.	RDA can occur, often losing HCN (27 Da) from the pyrimidine ring.
Isotopic Pattern	Standard A+1 (~10-12% of A)	Slightly higher A+1 due to extra Nitrogen

Key Differentiator

The "Nitrogen Shift" : The replacement of a CH group (quinoline, position 3) with a Nitrogen atom (quinazoline, position 3) results in a +1 Da mass shift for the heterocyclic core fragment. Furthermore, the quinazoline core often exhibits a secondary loss of HCN (27 Da) from the pyrimidine ring, which is less favorable in the pyridine ring of quinoline.

Visualization of Fragmentation Pathways[1][2][3]

The following diagram illustrates the mechanistic flow from the precursor ion to the diagnostic fragments for a generic 4-anilinoquinoline.

Figure 1: Proposed fragmentation mechanism of protonated 4-anilinoquinoline. The dominant pathway is the formation of the quinoline core cation via neutral aniline loss.

Experimental Protocol: Structural Elucidation Workflow

To generate reproducible fragmentation data for these compounds, the following self-validating protocol is recommended.

Sample Preparation

• Solvent: Methanol:Water (50:50) with 0.1% Formic Acid. The acid is crucial to ensure protonation of the N1 nitrogen.

• Concentration: 1–10 µM. Avoid higher concentrations to prevent dimer formation

  .

LC-MS/MS Conditions

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).[1][2]

• Capillary Voltage: 3.0 – 3.5 kV.

• Cone Voltage: 30 V (Adjust to minimize in-source fragmentation).

• Collision Gas: Argon or Nitrogen.

• Collision Energy (CE): Stepped CE (e.g., 20, 35, 50 eV) is recommended to observe both labile side-chain losses (low CE) and core cleavages (high CE).

Data Analysis Workflow (Decision Tree)

Figure 2: Logical workflow for distinguishing 4-anilinoquinoline derivatives from quinazoline analogs based on neutral loss and core fragment mass.

Diagnostic Ion Summary

When analyzing a spectrum, look for this specific pattern to confirm a 4-anilinoquinoline structure:

• Base Peak:

  (Intact protonated molecule).

• Major Fragment 1:

  (The quinoline core).

  • Verification: If the aniline is 3-chloro-4-fluoroaniline (common in EGFR inhibitors), look for a loss of 145 Da.

• Major Fragment 2: Side chain losses from the quinoline core.

  • Example: If the quinoline has methoxy groups (6,7-dimethoxy), look for sequential losses of 15 Da (

    ) or 30 Da ( ).

References

• Fragmentation of Aminoquinolines

  • Title: Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products.[3][4][5]

  • Source: N

  • URL:[Link]

• Quinazoline vs. Quinoline Context (EGFR Inhibitors)

  • Title: 4-Anilinoquinazoline Derivatives With Epidermal Growth Factor Receptor Inhibitor Activity.[6][7][8]

  • Source: Frontiers in Pharmacology (via NIH).

  • URL:[Link]

• General ESI-MS/MS Interpretation

  • Title: An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucid
  • Source: Eötvös Loránd University (ELTE).

  • URL:[Link]

• Isoquinoline/Quinoline Fragmentation Behavior

  • Title: Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with comput
  • Source: Scientific Reports (via NIH).

  • URL:[Link]

Sources

• 1. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 2. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Exploration of chemical space based on 4-anilinoquinazoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of N-(4-methoxyphenyl)quinolin-4-amine

This document provides essential, in-depth procedural guidance for the safe and compliant disposal of N-(4-methoxyphenyl)quinolin-4-amine. Designed for researchers, scientists, and drug development professionals, this guide synthesizes technical data with field-proven safety protocols to ensure the protection of personnel and the environment. The procedures outlined are grounded in an understanding of the compound's anticipated chemical properties and the regulatory landscape governing hazardous waste.

Disclaimer: No specific Safety Data Sheet (SDS) is available for N-(4-methoxyphenyl)quinolin-4-amine. The following guidance is synthesized from data on structurally similar quinoline derivatives and aromatic amines. All personnel must conduct a thorough, experiment-specific risk assessment and consult with their institution's Environmental Health and Safety (EHS) department before handling or disposing of this compound.

Hazard Identification and Risk Profile

N-(4-methoxyphenyl)quinolin-4-amine belongs to the quinoline and aromatic amine chemical families. Compounds in these classes are often associated with significant health and environmental hazards.[1] Based on data from analogous structures, this compound should be handled as a hazardous substance with the potential for toxicity, carcinogenicity, and environmental harm.[1][2]

Anticipated Hazard Classification

The following table summarizes the likely hazard profile based on data from structurally related compounds like quinoline and other substituted aromatic amines.

Hazard Classification	Analogous Compound(s)	Key Findings & Justification
Acute Toxicity (Oral/Dermal)	Quinoline, 8-Hydroxyquinoline	Harmful or toxic if swallowed or in contact with skin.[2][3]
Skin Corrosion/Irritation	7-Hydroxyquinoline, Quinoline	Expected to cause skin irritation upon contact.[2][4]
Serious Eye Damage/Irritation	8-Hydroxyquinoline, Quinoline	Poses a risk of serious eye damage or irritation.[2][4]
Germ Cell Mutagenicity	Quinoline	Suspected of causing genetic defects.[2]
Carcinogenicity	Quinoline	May cause cancer; quinoline itself is a known carcinogen.[1][2]
Aquatic Toxicity	Quinoline	Toxic to aquatic life with long-lasting effects.[2]

Core Disposal Directive: Managing N-(4-methoxyphenyl)quinolin-4-amine Waste

The primary and most secure method for disposing of N-(4-methoxyphenyl)quinolin-4-amine and its associated waste is through a licensed hazardous waste management facility. Under no circumstances should this chemical or its containers be disposed of in regular trash or flushed down the sanitary sewer.[2][5] Diluting chemical waste to circumvent regulations is prohibited.[5]

The disposal process begins at the point of generation and involves careful segregation, robust containerization, and precise labeling to ensure safe handling and regulatory compliance.

Step-by-Step Waste Accumulation Protocol

• Segregation: Immediately segregate all waste streams containing N-(4-methoxyphenyl)quinolin-4-amine. This includes:

  • Unused or expired pure compound.

  • Contaminated consumables (e.g., pipette tips, weighing paper, gloves, bench paper).

  • Reaction mixtures and solutions containing the compound.

  • Solvent rinses from contaminated glassware.

  • Crucially, keep this waste stream separate from incompatible materials such as strong oxidizing agents, acids, and acid chlorides to prevent violent reactions. [6] Aromatic amine waste should be collected separately from other waste types to avoid costly and complex disposal procedures.[7]

• Containerization:

  • Select a container that is chemically compatible with aromatic amines and any solvents used. A high-density polyethylene (HDPE) or glass container is typically appropriate.[8]

  • The container must have a secure, leak-proof screw-top cap.[9]

  • Ensure the container is in good condition, free from cracks or damage.

  • For solid waste (e.g., contaminated gloves, paper towels), use a designated, clearly labeled hazardous waste bag or a wide-mouth solid waste container.[7]

  • Never overfill liquid waste containers. Leave at least 10% of the container volume as headspace to allow for vapor expansion.[9]

• Labeling:

  • As soon as waste is first added to the container, affix a "Hazardous Waste" label.

  • Clearly write the full chemical name: "N-(4-methoxyphenyl)quinolin-4-amine" and list any other chemical constituents (including solvents and their approximate percentages).

  • Indicate the specific hazards (e.g., "Toxic," "Carcinogen Suspect," "Environmental Hazard").

  • Record the accumulation start date.

• Storage:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) near the point of generation.[9]

  • The SAA must be under the control of the laboratory personnel and away from general traffic.

  • Ensure secondary containment (e.g., a chemical-resistant tray or tub) is used to contain potential leaks or spills.

  • Store incompatible waste streams separately within the SAA.[9]

• Pickup and Disposal:

  • Once the container is full or you are nearing the regulatory time limit for accumulation, schedule a pickup with your institution's EHS department or approved hazardous waste contractor.[7]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of N-(4-methoxyphenyl)quinolin-4-amine waste.

Caption: Waste disposal workflow for N-(4-methoxyphenyl)quinolin-4-amine.

On-Site Treatment for Small Quantities (Expert Use Only)

For very small quantities (i.e., milligrams), chemical degradation may be an option, but it must be performed by highly trained personnel in a controlled laboratory setting and with prior approval from the institution's EHS department. The most common method for degrading aromatic amines is through oxidation.[10]

Protocol: Potassium Permanganate Oxidation

This protocol is adapted from established procedures for the degradation of aromatic amines and should only be attempted after a thorough risk assessment.[10]

• Preparation (in a certified chemical fume hood):

  • Prepare a 1.7 N sulfuric acid solution by carefully and slowly adding concentrated sulfuric acid to cold water. Always add acid to water.

  • Prepare a 0.2 M potassium permanganate solution.

• Dissolution:

  • In a suitably sized flask, dissolve the aromatic amine waste (not exceeding 0.01 mol) in the 1.7 N sulfuric acid solution. Use approximately 3 L of acid solution for every 0.01 mol of amine.[10]

• Oxidation:

  • While stirring the amine/acid solution, slowly add the 0.2 M potassium permanganate solution. The solution will turn a deep purple. Continue adding until the purple color persists, indicating an excess of permanganate.

• Reaction & Neutralization:

  • Allow the mixture to stand at room temperature for a minimum of 8 hours to ensure complete oxidation.[10]

  • After the reaction is complete, quench any remaining permanganate by slowly adding a reducing agent like sodium bisulfite until the purple color disappears.

  • Carefully neutralize the solution with a base (e.g., sodium hydroxide or sodium carbonate) to a pH between 6 and 8.

  • The final neutralized solution may be eligible for drain disposal, but only with explicit approval from your local EHS and water treatment authority. [5]

Personal Protective Equipment (PPE) and Emergency Procedures

A multi-layered PPE approach is mandatory to minimize exposure risk when handling N-(4-methoxyphenyl)quinolin-4-amine in its pure form or as waste.[4]

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant nitrile or neoprene gloves, tested to EN 374.[3]	Prevents dermal absorption, which is a likely route of exposure.[2]
Eye/Face Protection	Tightly fitting safety goggles with side shields. Use a full-face shield if there is a splash hazard.[3][4]	Protects against splashes that can cause serious eye damage.
Skin/Body Protection	A laboratory coat is mandatory. For larger quantities, chemical-resistant clothing or an apron is required.[4]	Minimizes skin contact and contamination of personal clothing.
Respiratory Protection	All handling of powders or volatile solutions must be done in a certified chemical fume hood.[4]	Prevents inhalation of dust or aerosols, which may be toxic and carcinogenic.

Spill and Exposure Procedures

• Minor Spill (Solid): Gently sweep up the material, avoiding dust generation. Place into a labeled hazardous waste container.[11]

• Minor Spill (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand).[12] Collect the contaminated absorbent and place it in a sealed, labeled hazardous waste container.

• Major Spill: Evacuate the area and alert your institution's emergency responders and EHS department immediately.[11]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[2] Seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[13]

References

• Benchchem. (n.d.). Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl-.
• Penta Chemicals. (2025, May 13). Quinoline - SAFETY DATA SHEET.
• Benchchem. (n.d.). Technical Support Center: Diamine Compound Disposal and Waste Treatment.
• Chemos GmbH&Co.KG. (2019, April 11). Safety Data Sheet: quinoline.
• Santa Cruz Biotechnology. (n.d.). Quinoline Yellow.
• Sinocure Chemical Group. (2024, October 17). Quinoline: Synthesis, Applications, and Environmental Impact.
• SKC Inc. (2024, January 9). SDS 2002 - Aromatic Amine Cleaning Developing Solution.
• Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET - 4,4'-Dimethoxydiphenylamine.
• Towson University. (n.d.). HAZARDOUS WASTE MANAGEMENT PROCEDURES.
• TCI EUROPE N.V. (n.d.). SAFETY DATA SHEET - Variamine Blue B.
• Fisher Scientific. (2020, June 7). SAFETY DATA SHEET.
• International Chemtex Corporation. (n.d.). SAFETY DATA SHEET.
• Regulations.gov. (2017, July 31). Hazards identification SECTION 3.
• Fisher Scientific. (2009, July 22). SAFETY DATA SHEET.
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A Researcher's Guide to the Safe Handling of N-(4-methoxyphenyl)quinolin-4-amine

In the dynamic landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental activities. N-(4-methoxyphenyl)quinolin-4-amine, a quinoline derivative, represents a class of compounds with significant potential in medicinal chemistry. However, ensuring the safety of laboratory personnel is paramount. This guide provides essential, immediate safety and logistical information for handling N-(4-methoxyphenyl)quinolin-4-amine, grounded in established safety protocols for analogous compounds.

Hazard Profile: Understanding the Risks

N-(4-methoxyphenyl)quinolin-4-amine is a heterocyclic aromatic amine. Compounds in this class are known to present several potential health hazards.

Key Potential Hazards:

• Skin and Eye Irritation: Aromatic amines can cause irritation upon contact with the skin and eyes.[1] Prolonged or repeated contact may lead to more severe irritation or dermatitis.

• Respiratory Tract Irritation: Inhalation of dust or aerosols may cause irritation to the respiratory system.

• Carcinogenicity: Some quinoline derivatives and aromatic amines are suspected of causing cancer. Therefore, it is prudent to handle N-(4-methoxyphenyl)quinolin-4-amine as a potential carcinogen and minimize exposure.

• Toxicity: Amines can be harmful if swallowed, in contact with skin, or if inhaled.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks associated with handling N-(4-methoxyphenyl)quinolin-4-amine. The selection of appropriate PPE is critical and should be based on a comprehensive risk assessment of the specific procedures being performed.

PPE Category	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is recommended. Nitrile provides good resistance to a range of chemicals.[3] The outer glove should be changed immediately upon contamination. For tasks with a higher risk of splash, heavier-duty chemical-resistant gloves should be considered.
Eye and Face Protection	Chemical safety goggles that provide a complete seal around the eyes are mandatory.[4] A face shield should be worn in conjunction with goggles when there is a significant risk of splashes or aerosol generation.[4]
Respiratory Protection	Work should be conducted in a certified chemical fume hood to minimize inhalation exposure.[5] If a fume hood is not available or if procedures may generate significant dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required.[3][6]
Protective Clothing	A flame-resistant laboratory coat is the minimum requirement.[3] For larger scale operations or when handling significant quantities, chemical-resistant coveralls or an apron should be worn over the lab coat.[3][4]
Footwear	Closed-toe shoes , preferably made of a chemical-resistant material, must be worn at all times in the laboratory.[3]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Pre-Operational Checklist

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment, identifying all potential hazards and establishing control measures.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and the certification is current.

• PPE Availability: Confirm that all necessary PPE is available, in good condition, and fits properly.

• Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire extinguisher. Ensure they are unobstructed and operational.

• Spill Kit: Have a spill kit readily available that is appropriate for handling solid chemical spills.

Handling Procedure

• Donning PPE: Put on all required PPE before entering the designated work area.

• Weighing and Transfer: Conduct all weighing and transfer operations within the certified chemical fume hood to contain any dust.

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

• Reaction Setup: Ensure all glassware is properly secured and reaction monitoring is conducted from outside the fume hood sash as much as possible.

• Post-Procedure: After completing the work, decontaminate all surfaces and equipment.

Workflow for PPE Selection and Use

Caption: Workflow for PPE Selection and Use.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation

• Solid Waste: All solid waste contaminated with N-(4-methoxyphenyl)quinolin-4-amine, including used gloves, weigh boats, and contaminated paper towels, should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a separate, labeled hazardous waste container for liquid organic waste.

• Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a designated sharps container.

Disposal Procedure

• Labeling: Ensure all waste containers are accurately and clearly labeled with the full chemical name and associated hazards.

• Storage: Store waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Collection: Follow your institution's guidelines for the collection and disposal of hazardous waste by the environmental health and safety (EHS) department. Do not dispose of this chemical down the drain.[7]

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is crucial.

In Case of Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1][2] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]

In Case of a Spill

• Evacuate: Evacuate the immediate area and alert nearby personnel.

• Isolate: If safe to do so, prevent the spread of the spill by using absorbent materials from a spill kit.[7]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Clean-up: Wearing appropriate PPE, carefully clean up the spill using absorbent pads for liquids or by gently sweeping up solids to avoid creating dust.[2]

• Decontaminate: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

• Dispose: Collect all cleanup materials in a labeled hazardous waste container.

• Report: Report the spill to your laboratory supervisor and EHS department.

By adhering to these guidelines, researchers can safely handle N-(4-methoxyphenyl)quinolin-4-amine, fostering a secure and productive research environment.

References

• Vertex AI Search. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Sigma-Aldrich. (2024, September 7). Safety Data Sheet.
• TCI EUROPE N.V. (n.d.). Safety Data Sheet.
• New Jersey Department of Health. (n.d.). Quinoline - Hazardous Substance Fact Sheet.
• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: quinoline.
• Fisher Scientific. (2009, July 22). Safety Data Sheet.
• (n.d.). MATERIAL SAFETY DATA SHEET MCP AMINE 4.
• (2015, July 22). Personal Protective Equipment Selection Guide.
• Enamine. (n.d.). Safety Data Sheet.
• CymitQuimica. (2021, February 4). Safety Data Sheet.

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